2,3-Dihydroxynaphthalene-1-carbonitrile

• Molecular Formula: C11H7NO2
• Molecular Weight: 185.18 g/mol
• IUPAC Name: 2,3-dihydroxynaphthalene-1-carbonitrile
• InChI: InChI=1S/C11H7NO2/c12-6-9-8-4-2-1-3-7(8)5-10(13)11(9)14/h1-5,13-14H
• InChI Key: VKSBAJPVRJVCKE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=C(C(=C2C#N)O)O

Description

2,3-Dihydroxynaphthalene-1-carbonitrile is a useful research compound. Its molecular formula is C11H7NO2 and its molecular weight is 185.18 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2,3-Dihydroxynaphthalene-1-carbonitrile suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2,3-Dihydroxynaphthalene-1-carbonitrile including the price, delivery time, and more detailed information at info@benchchem.com.

Foundational & Exploratory

Technical Whitepaper: Structural Dynamics, Synthesis, and Applications of 2,3-Dihydroxynaphthalene-1-carbonitrile

Executive Summary

2,3-Dihydroxynaphthalene-1-carbonitrile (CAS: 404964-80-3) is a highly specialized, bifunctional aromatic building block utilized in advanced organic synthesis, materials science, and pharmaceutical development. By integrating an electron-donating catechol-like moiety with an electron-withdrawing nitrile group on a rigid naphthalene scaffold, this compound exhibits unique electronic "push-pull" dynamics. As a Senior Application Scientist, I have structured this guide to dissect the physicochemical properties, causality-driven synthetic methodologies, and strategic applications of this critical intermediate.

Structural Elucidation & Electronic Dynamics

The molecular architecture of 2,3-dihydroxynaphthalene-1-carbonitrile dictates its reactivity and utility. The molecule consists of a fused bicyclic naphthalene core functionalized at three adjacent positions:

• The Catecholate Moiety (C2, C3): The adjacent hydroxyl groups act as strong electron-donating groups (EDGs) via resonance. This localized electron density makes the ring highly susceptible to electrophilic attack, while simultaneously providing an exceptional bidentate chelation site for transition metals (e.g., Ti(IV), Fe(III)) [4].

• The Nitrile Vector (C1): The cyano group (-C≡N) is a potent electron-withdrawing group (EWG). Positioned at the alpha-carbon (C1), it exerts a strong inductive and resonance pull across the conjugated π -network.

Mechanistic Causality: The juxtaposition of the C1 nitrile and the C2/C3 hydroxyls creates a highly polarized, intramolecular push-pull system. This electronic polarization significantly lowers the HOMO-LUMO gap compared to unsubstituted [2]. Furthermore, the spatial proximity of the C2 hydroxyl to the C1 nitrile facilitates intramolecular hydrogen bonding, which stabilizes the planar conformation of the molecule and modulates the pKa​ of the C2 proton, making it more acidic than a standard naphthol.

Physicochemical Profiling

To facilitate experimental design, the quantitative physical and chemical properties of 2,3-dihydroxynaphthalene-1-carbonitrile are summarized below. Data is aggregated from established chemical databases and predictive models based on structural homology [1].

Property	Value / Description
Chemical Name	2,3-Dihydroxynaphthalene-1-carbonitrile
CAS Registry Number	404964-80-3
Molecular Formula	C11​H7​NO2​
Molecular Weight	185.18 g/mol
Appearance	Off-white to pale yellow solid (predicted)
Hydrogen Bond Donors	2
Hydrogen Bond Acceptors	3
Solubility Profile	Soluble in polar aprotic solvents (DMF, DMSO, THF); moderately soluble in lower alcohols; insoluble in water.
Reactivity Hazards	Incompatible with strong oxidizing agents and strong bases.

Synthetic Methodology: Causality-Driven Protocol

Synthesizing 2,3-dihydroxynaphthalene-1-carbonitrile requires precise regiocontrol. The most robust approach involves the regioselective bromination of 2,3-dihydroxynaphthalene, followed by a transition-metal-catalyzed cyanation [3].

Two-step synthetic workflow for 2,3-dihydroxynaphthalene-1-carbonitrile.

Self-Validating Experimental Protocol

Step 1: Regioselective Bromination

• Causality: The C1 (alpha) position of the naphthalene ring is inherently the most nucleophilic site. The synergistic ortho-directing effect of the C2 hydroxyl group ensures that electrophilic aromatic substitution occurs exclusively at C1.

• Procedure:

  • Dissolve 10.0 mmol of 2,3-dihydroxynaphthalene in 20 mL of anhydrous DMF at 0 °C under an inert argon atmosphere.

  • Slowly add 10.5 mmol of N-Bromosuccinimide (NBS) in portions over 30 minutes.

  • Stir the reaction at room temperature for 2 hours.

• In-Process Control (IPC): Monitor via LC-MS. The reaction is complete when the mass peak for the starting material ( m/z 160) is replaced by the brominated isotope pattern ( m/z 238/240).

• Workup: Quench with water, extract with ethyl acetate, wash with brine, dry over Na2​SO4​ , and concentrate to yield 1-bromo-2,3-dihydroxynaphthalene.

Step 2: Palladium-Catalyzed Cyanation

• Causality: While classical Rosenmund-von Braun reactions use stoichiometric CuCN at high temperatures (>150 °C), palladium catalysis allows for milder conditions (100 °C) and prevents the thermal degradation of the sensitive dihydroxy moiety. Zn(CN)2​ is utilized as a less toxic, slow-release cyanide source.

• Procedure:

  • In a nitrogen-filled glovebox, charge a Schlenk flask with 1-bromo-2,3-dihydroxynaphthalene (1.0 equiv), Zn(CN)2​ (0.6 equiv), Pd2​(dba)3​ (0.02 equiv), and dppf ligand (0.04 equiv).

  • Add degassed anhydrous DMF to achieve a 0.2 M concentration.

  • Seal the flask, remove from the glovebox, and heat to 100 °C for 12 hours.

• Analytical Checkpoint (Self-Validation): Perform Attenuated Total Reflectance Infrared (ATR-IR) spectroscopy on a crude reaction aliquot. The successful substitution is immediately validated by the appearance of a sharp, distinct nitrile stretching band at ~2220 cm⁻¹ .

• Workup: Cool to room temperature, dilute with ethyl acetate, and wash with 5% aqueous ammonia to solubilize and remove zinc/palladium salts. Purify via silica gel flash chromatography (hexanes/ethyl acetate gradient).

Strategic Applications in Advanced Technologies

The bifunctional nature of 2,3-dihydroxynaphthalene-1-carbonitrile allows it to serve as a linchpin in multiple high-tech domains.

Application vectors of 2,3-dihydroxynaphthalene-1-carbonitrile based on functional groups.

Coordination Chemistry and Surface Modification

The ortho-dihydroxy (catecholate) structural motif is highly sought after for its ability to form stable, water-soluble complexes with high-valent transition metals. Research has demonstrated that 2,3-dihydroxynaphthalene derivatives effectively protect Ti(IV) from hydrolysis at physiological pH (7.4), enabling the transport of titanium-based anticancer drug candidates via serum albumin binding [4]. Furthermore, this compound acts as an exceptional bidentate ligand for the surface modification of nanocrystalline TiO2​ particles, shifting their absorption into the visible light spectrum for photocatalysis.

Optoelectronics and Dye Synthesis

The intrinsic push-pull electronic configuration makes this molecule an ideal precursor for synthesizing aryldiazenyl disperse dyes and fluorescent inks [5]. By subjecting the naphthalene core to oxidative coupling polymerization, researchers can generate poly(naphthylene) derivatives with continuous conjugated main-chain structures. The cyano group serves to lower the LUMO energy level, facilitating n-type (electron-transporting) behavior in Organic Field-Effect Transistors (OFETs) and Organic Light-Emitting Diodes (OLEDs).

Pharmaceutical Intermediates

In drug development, the nitrile group is one of the most versatile synthetic handles. It can be subjected to controlled hydrolysis to yield primary amides or carboxylic acids, or reduced via catalytic hydrogenation (e.g., using Raney Nickel or Pd/C ) to form primary benzylamines. These transformations are critical first steps in the cyclization of complex nitrogen-containing heterocycles, which form the pharmacophores of numerous cardiovascular and antifungal Active Pharmaceutical Ingredients (APIs).

References

• Wikipedia. "Cyanation". Wikipedia, The Free Encyclopedia. URL: [Link]

• ACS Publications. "Hydrolytic Metal with a Hydrophobic Periphery: Titanium(IV) Complexes of Naphthalene-2,3-diolate and Interactions with Serum Albumin". Inorganic Chemistry. URL:[Link]

• PMC. "Synthesis, characterization, and application of novel aryldiazenyl disperse dyes on polyester fabrics". National Center for Biotechnology Information. URL:[Link]

Mechanism of Action of 2,3-Dihydroxynaphthalene-1-carbonitrile in Organic Synthesis: A Technical Whitepaper

Executive Summary

In advanced organic synthesis, 2,3-dihydroxynaphthalene-1-carbonitrile (CAS 404964-80-3) serves as a highly versatile, polyfunctional building block. Characterized by a naphthalene core substituted with a catechol-like 2,3-diol moiety and an ortho-cyano group, this molecule exhibits a unique "push-pull" electronic environment. This technical guide explores the mechanistic pathways, reactivity profiles, and synthetic utility of this compound, specifically focusing on its role in regioselective electrophilic aromatic substitutions (EAS) and domino heterocyclic annulations.

Structural and Electronic Profiling

The synthetic utility of 2,3-dihydroxynaphthalene-1-carbonitrile is dictated by the competing electronic effects of its functional groups:

• The 2,3-Diol Moiety (Electron-Donating): The hydroxyl groups exert a strong positive mesomeric (+M) effect, pushing electron density into the conjugated naphthalene pi-system and highly activating the ring toward electrophilic attack.

• The 1-Cyano Group (Electron-Withdrawing): The nitrile group exerts a strong negative mesomeric (-M) and inductive (-I) effect, pulling electron density away from the ring.

Causality in Reactivity: The interplay between these groups creates a highly polarized intermediate. In EAS reactions, the activating power of the hydroxyls overrides the deactivating power of the nitrile, directing incoming electrophiles specifically to the C4 position. However, the overall HOMO energy of the molecule is lowered by the nitrile, which acts as a built-in "brake" to prevent over-reaction (such as polycyanation or uncontrolled polymerization)[1].

Fig 1: Push-pull electronic effects dictating regioselectivity in 2,3-dihydroxy-1-naphthonitrile.

Mechanistic Pathways in Organic Synthesis

Pathway A: Regioselective Monocyanation (Synthesis of the Synthon)

The compound itself is synthesized via the regioselective electrophilic cyanation of naphthalene-2,3-diol using Potassium Thiocyanate (KSCN) and Silica Sulfuric Acid (SSA)[1].

• Mechanism: SSA acts as a solid proton source, activating KSCN to generate an electrophilic cyanating species in situ. The highly activated naphthalene-2,3-diol undergoes electrophilic attack exclusively at the C1 position.

• Causality for Monoselectivity: Once the first cyano group is installed at C1, its strong electron-withdrawing nature significantly deactivates the ring. This thermodynamic sink completely halts further cyanation at the C4 position. Even when subjected to excess reagents and prolonged heating, the 1,4-dicarbonitrile derivative is not formed, ensuring strict monoselectivity[1].

Pathway B: Domino Annulation to Naphthoxazinones

The ortho-hydroxybenzonitrile motif (C1-CN and C2-OH) is a privileged synthon for constructing fused 1,3-oxazin-4-one heterocycles, which are highly valued in pharmaceutical discovery[2].

• Mechanism: In the presence of a Lewis acid catalyst (e.g., ZnCl2), the nitrile nitrogen coordinates to the zinc center. This coordination drastically increases the electrophilicity of the nitrile carbon. A ketone (reacting via its enol tautomer) attacks this activated carbon. Subsequent intramolecular nucleophilic attack by the adjacent C2-hydroxyl group onto the intermediate iminium species yields a fused naphtho[1,2-e][1,3]oxazin-4-one framework[2].

• Causality for Catalyst Selection: Unactivated nitriles are generally resistant to nucleophilic attack by weak nucleophiles like ketones. ZnCl2 is strictly required to lower the lowest unoccupied molecular orbital (LUMO) of the nitrile, facilitating the initial C-C bond formation.

Fig 2: ZnCl2-catalyzed domino cyclization pathway forming naphtho[1,2-e][1,3]oxazin-4-one.

Quantitative Data Summaries

The self-limiting nature of the cyanation reaction is best illustrated by comparing the reactivity of the unsubstituted diol versus the monocyanated product.

Substrate	Reagents (Equiv)	Conditions	Primary Product	Yield (%)	Regioselectivity / Notes
Naphthalene-2,3-diol	KSCN (4.0), SSA	100 °C, 12h, Solvent-free	2,3-Dihydroxynaphthalene-1-carbonitrile	>85%	Exclusive C1 monocyanation[1].
2,3-Dihydroxy-1-naphthonitrile	KSCN (2.0), SSA	100 °C, 12h, Solvent-free	1,4-Dicarbonitrile derivative	0%	No reaction; ring is deactivated[1].

Experimental Protocols

Protocol 1: Solvent-Free Synthesis of 2,3-Dihydroxynaphthalene-1-carbonitrile

This protocol leverages solid-state chemistry to enforce green synthesis principles while maximizing regioselectivity[1].

• Preparation: Charge a reaction vessel with naphthalene-2,3-diol (1.0 mmol) and potassium thiocyanate (4.0 mmol).

• Catalyst Addition: Add Silica Sulfuric Acid (SSA) (0.8 g, ~20 mmol H⁺ equivalent) directly to the solid mixture. Causality: SSA provides the necessary acidic microenvironment to generate the active cyanating species without the need for corrosive liquid acids.

• Reaction: Heat the heterogeneous mixture to 100 °C in an oil bath under continuous stirring for 12 hours.

• Workup: Cool the vessel to room temperature. Quench and extract the organic components by adding ethyl acetate (3 × 10 mL). Filter the mixture to recover the insoluble SSA catalyst.

• Purification: Concentrate the filtrate under reduced pressure and purify via silica gel column chromatography (petroleum ether:ethyl acetate, 8:2).

• Self-Validation System: TLC monitoring will reveal the complete consumption of the starting diol and the appearance of exactly one new spot. The total absence of a secondary highly-polar spot (which would indicate a 1,4-dicarbonitrile) validates the self-limiting deactivation mechanism.

Protocol 2: ZnCl₂-Promoted Domino Cyclization to Naphthoxazinone

This protocol demonstrates the utility of the compound as a bifunctional synthon for heterocyclic annulation[2].

• Preparation: In a sealed reaction tube, combine 2,3-dihydroxynaphthalene-1-carbonitrile (0.5 mmol), a selected ketone (e.g., acetone or acetophenone, 2.0 mmol), and anhydrous ZnCl₂ (0.1 mmol, 20 mol%).

• Solvent: If the ketone is a solid, add anhydrous toluene (5.0 mL) as a solvent. If the ketone is a liquid, it may act as the solvent.

• Reaction: Stir the mixture at 100 °C under an air atmosphere for 6–12 hours.

• Workup: Cool the reaction to room temperature, dilute with distilled water (10 mL), and extract the aqueous layer with dichloromethane (3 × 15 mL).

• Purification: Dry the combined organic layers over anhydrous Na₂SO₄, concentrate under vacuum, and purify via column chromatography.

• Self-Validation System: Successful cyclization is confirmed via FTIR spectroscopy. The sharp, distinct -C≡N stretching band (~2220 cm⁻¹) of the starting material will completely disappear, replaced by a strong, broad C=O stretching band (~1680 cm⁻¹) corresponding to the newly formed oxazinone ring.

References

• Title: Metal-Free Regioselective Monocyanation of Hydroxy-, Alkoxy-, and Benzyloxyarenes by Potassium Thiocyanate and Silica Sulfuric Acid as a Cyanating Agent Source: The Journal of Organic Chemistry, American Chemical Society (2019). URL: [Link]

• Title: ZnCl₂-promoted domino reaction of 2-hydroxybenzonitriles with ketones for synthesis of 1,3-benzoxazin-4-ones Source: RSC Advances, Royal Society of Chemistry (2021). URL: [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.rsc.org [pubs.rsc.org]

Solubility Profile of 2,3-Dihydroxynaphthalene-1-Carbonitrile: A Predictive and Experimental Guide

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract: 2,3-Dihydroxynaphthalene-1-carbonitrile is a bespoke aromatic compound whose physicochemical properties suggest significant potential in medicinal chemistry and materials science. A thorough understanding of its solubility is a critical prerequisite for its application, governing everything from reaction kinetics in synthesis to bioavailability in pharmaceutical formulations. This guide addresses the notable absence of comprehensive solubility data in public literature by providing a robust theoretical framework for predicting its behavior in various solvents. More importantly, it delivers a detailed, field-proven experimental protocol for the systematic determination of its solubility profile, empowering researchers to generate the precise data required for their work.

Introduction: The Imperative of Solubility Profiling

The solubility of an active molecule is a cornerstone physical property that dictates its utility. For drug development professionals, poor solubility can terminate the progression of a promising candidate due to challenges in formulation and inadequate bioavailability. For synthetic chemists, it influences the choice of reaction media, purification strategies, and overall yield.

2,3-Dihydroxynaphthalene-1-carbonitrile presents a unique structural mosaic: a large, hydrophobic naphthalene core functionalized with highly polar groups—two hydroxyls and a nitrile. This amphipathic nature suggests a complex and non-intuitive solubility profile. This document serves as both a predictive tool based on first principles of physical chemistry and a practical guide to its empirical determination.

Physicochemical Analysis and Solubility Prediction

The principle of "like dissolves like" is a foundational concept in predicting solubility, stating that substances dissolve best in solvents with similar polarity.[1] An analysis of the molecular structure of 2,3-dihydroxynaphthalene-1-carbonitrile allows for a reasoned prediction of its behavior.

• Non-Polar Moiety: The fused naphthalene ring system is inherently non-polar and hydrophobic. This large surface area will favor interactions with non-polar solvents through van der Waals forces.

• Polar Moieties:

  • Hydroxyl Groups (-OH): The two hydroxyl groups are highly polar and capable of acting as both hydrogen bond donors and acceptors. This feature promotes solubility in protic solvents (e.g., alcohols, water).

  • Nitrile Group (-C≡N): The carbon-nitrogen triple bond creates a strong dipole, making this group highly polar. It can act as a hydrogen bond acceptor. This enhances solubility in polar aprotic and protic solvents.

Predicted Solubility Hierarchy:

• High Solubility: Expected in polar aprotic solvents like Dimethyl Sulfoxide (DMSO) and Dimethylformamide (DMF). These solvents possess strong dipoles capable of solvating the polar hydroxyl and nitrile groups without competing for hydrogen bond donation, while also accommodating the non-polar naphthalene ring. A vendor datasheet indicates high solubility of the parent compound, 2,3-dihydroxynaphthalene, in DMSO (175 mg/mL), suggesting the nitrile derivative will also be highly soluble.[2]

• Moderate to Good Solubility: Predicted in polar protic solvents such as ethanol, methanol, and isopropanol. These solvents can engage in extensive hydrogen bonding with the hydroxyl and nitrile groups. However, the large non-polar core may limit the maximum achievable concentration compared to polar aprotic solvents. The parent compound is known to be soluble in alcohol.[3]

• Low to Negligible Solubility: Expected in non-polar solvents like hexane, toluene, and diethyl ether. The energy required to break the strong intermolecular hydrogen bonds and dipole-dipole interactions of the solid solute will not be compensated by the weak van der Waals forces formed with these solvents.[1]

• Very Low Solubility: Predicted in water . While the molecule possesses three hydrogen-bonding functional groups, the large, hydrophobic naphthalene backbone is expected to dominate, leading to poor aqueous solubility, a common trait for large aromatic compounds. The parent compound is described as only "slightly soluble" in water.[3][4]

Experimental Determination: The Equilibrium Shake-Flask Method

To move beyond prediction to empirical fact, a robust and reproducible experimental method is required. The shake-flask method is the gold-standard technique for determining thermodynamic solubility, valued for its reliability and direct measurement of the equilibrium state.[1][5]

Causality of the Shake-Flask Protocol

This protocol is designed as a self-validating system. The core principle is to create a saturated solution where the dissolved solute is in equilibrium with an excess of the undissolved solid phase. Using an excess of the solid ensures that the solvent is fully saturated. The extended equilibration time (24-72 hours) is critical to ensure this is a true thermodynamic equilibrium, not a supersaturated kinetic state. Subsequent separation and analysis of the supernatant provide a precise measure of the maximum amount of solute a solvent can hold at a given temperature.

Step-by-Step Experimental Protocol

Objective: To determine the equilibrium solubility of 2,3-dihydroxynaphthalene-1-carbonitrile in a selected solvent at a constant temperature.

Materials:

• 2,3-dihydroxynaphthalene-1-carbonitrile (solid, high purity)

• Selected solvents (HPLC grade or equivalent)

• Analytical balance

• Temperature-controlled orbital shaker or incubator

• 2 mL glass vials with screw caps

• Centrifuge

• Syringes and chemically inert syringe filters (e.g., 0.22 µm PTFE)

• High-Performance Liquid Chromatography (HPLC) system with a UV detector

• Volumetric flasks and pipettes

Procedure:

• Preparation of Stock Solution for HPLC Calibration:

  • Accurately weigh approximately 5 mg of 2,3-dihydroxynaphthalene-1-carbonitrile and dissolve it in a suitable solvent (e.g., DMSO or acetonitrile) in a 10 mL volumetric flask to create a stock solution.

  • Perform serial dilutions to prepare a set of calibration standards (e.g., 50, 25, 10, 5, 1 µg/mL).

• Sample Preparation (in triplicate for each solvent):

  • Add an excess amount of solid 2,3-dihydroxynaphthalene-1-carbonitrile to a 2 mL glass vial. "Excess" means adding enough solid so that undissolved particles are clearly visible after the equilibration period (e.g., add ~5-10 mg).

  • Accurately add a known volume of the test solvent (e.g., 1 mL) to each vial.

  • Securely cap the vials.

• Equilibration:

  • Place the vials in a temperature-controlled shaker set to a constant temperature (e.g., 25 °C).

  • Agitate the vials for 24 to 72 hours to allow the system to reach equilibrium.[1] The duration should be consistent across all tested solvents.

• Phase Separation:

  • After equilibration, remove the vials and let them stand to allow the excess solid to settle.

  • Centrifuge the vials at high speed (e.g., 10,000 rpm for 10 minutes) to pellet the remaining undissolved solid.[1]

  • Carefully withdraw the supernatant using a syringe. Crucially, do not disturb the solid pellet.

  • Filter the supernatant through a 0.22 µm PTFE syringe filter into a clean HPLC vial. This step removes any remaining microscopic particulates.[1]

• Quantification by HPLC:

  • Develop a suitable HPLC method (e.g., C18 column, mobile phase of acetonitrile/water with 0.1% formic acid, UV detection at a wavelength of maximum absorbance for the compound).

  • Inject the calibration standards to generate a calibration curve (Peak Area vs. Concentration). Ensure the curve has a high correlation coefficient (R² > 0.99).

  • Dilute the filtered sample solutions with the mobile phase to ensure the concentration falls within the linear range of the calibration curve. Record the dilution factor.

  • Inject the diluted samples and record their peak areas.

• Calculation:

  • Use the calibration curve equation to determine the concentration of the diluted sample.

  • Calculate the original concentration in the saturated solution by multiplying by the dilution factor.

  • Convert the solubility into desired units (e.g., mg/mL or mol/L).

Workflow Visualization

The following diagram illustrates the key stages of the equilibrium shake-flask solubility determination protocol.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. CN108409542B - Method for synthesizing 2, 3-dihydroxynaphthalene - Google Patents [patents.google.com]
• 4. 2,3-Dihydroxynaphthalene CAS#: 92-44-4 [m.chemicalbook.com]
• 5. researchgate.net [researchgate.net]

A Technical Guide to the Electronic and Steric Properties of 2,3-Dihydroxynaphthalene-1-carbonitrile Derivatives for Drug Discovery

This guide provides researchers, medicinal chemists, and drug development professionals with a comprehensive framework for the synthesis, characterization, and in-depth analysis of the electronic and steric properties of novel 2,3-dihydroxynaphthalene-1-carbonitrile derivatives. The strategic incorporation of the catechol-like diol, the electron-withdrawing nitrile group, and the extended aromatic system of the naphthalene core presents a scaffold with significant potential for fine-tuning molecular interactions with biological targets. Understanding and quantifying the electronic and steric landscape of these molecules is paramount to unlocking their therapeutic potential.

Introduction: The Strategic Importance of the 2,3-Dihydroxynaphthalene-1-carbonitrile Scaffold

The 2,3-dihydroxynaphthalene moiety is a key pharmacophore found in numerous natural products and synthetic drugs, valued for its antioxidant, metal-chelating, and hydrogen-bonding capabilities.[1][2] The addition of a carbonitrile group at the 1-position introduces a potent electron-withdrawing group and a potential hydrogen bond acceptor, significantly modulating the electronic distribution across the aromatic system. This unique combination of functionalities makes the 2,3-dihydroxynaphthalene-1-carbonitrile scaffold a compelling starting point for the design of targeted therapeutics. The strategic derivatization of this core structure allows for the precise manipulation of its electronic and steric properties, which in turn governs its pharmacokinetic and pharmacodynamic profiles.

This guide will detail the necessary experimental and computational workflows to fully characterize novel derivatives of this scaffold, providing the foundational knowledge required for rational drug design and lead optimization.

Synthesis and Characterization of Novel Derivatives

The journey to understanding the electronic and steric properties of a novel derivative begins with its successful synthesis and purification. A general synthetic approach is outlined below, followed by essential characterization techniques.

General Synthetic Protocol

A plausible synthetic route to 2,3-dihydroxynaphthalene-1-carbonitrile derivatives involves a multi-step process, which may include the introduction of the diol functionality, followed by the installation of the carbonitrile group. The specific reaction conditions will depend on the desired substitutions on the naphthalene ring.

Step-by-Step Methodology:

• Starting Material Selection: Begin with a suitably substituted naphthalene precursor. The choice of starting material will dictate the final substitution pattern of the derivative.

• Introduction of Hydroxyl Groups: If not already present, the 2,3-dihydroxy functionality can be introduced through various methods, such as the oxidation of naphthalene or the hydrolysis of corresponding ethers or esters.[1]

• Introduction of the Carbonitrile Group: The 1-carbonitrile group can be introduced via methods such as the Sandmeyer reaction from an amino precursor or by direct cyanation of an activated naphthalene ring.

• Derivatization: Further functionalization at other positions on the naphthalene ring can be achieved through standard aromatic substitution reactions.

• Purification: The crude product should be purified using column chromatography, followed by recrystallization to obtain a highly pure compound suitable for analytical characterization.

Spectroscopic and Structural Characterization

Thorough characterization is essential to confirm the identity and purity of the synthesized derivatives.

Technique	Purpose	Expected Observations
¹H and ¹³C NMR	To confirm the chemical structure and purity.	Characteristic shifts for aromatic protons and carbons, as well as for the hydroxyl and nitrile groups. The integration of proton signals should correspond to the number of protons in the molecule.[3][4]
FT-IR Spectroscopy	To identify key functional groups.	Characteristic stretching frequencies for O-H (hydroxyl), C≡N (nitrile), and C=C (aromatic) bonds.[5]
Mass Spectrometry	To determine the molecular weight and confirm the elemental composition.	A molecular ion peak corresponding to the calculated molecular weight of the derivative.[5]
UV-Vis Spectroscopy	To investigate the electronic absorption properties.	Absorption bands in the UV-visible region corresponding to π-π* transitions within the aromatic system.[6]

Elucidation of Electronic Properties

The electronic properties of a drug molecule are critical for its interaction with biological targets, influencing binding affinity and reactivity. The following experimental and computational methods provide a comprehensive understanding of the electronic landscape of 2,3-dihydroxynaphthalene-1-carbonitrile derivatives.

Experimental Determination of Redox Potential: Cyclic Voltammetry

Cyclic voltammetry (CV) is a powerful electrochemical technique to probe the redox behavior of a molecule, providing insights into its ability to donate or accept electrons.[7][8]

Experimental Protocol for Cyclic Voltammetry:

• Solution Preparation: Prepare a solution of the derivative in a suitable solvent (e.g., acetonitrile or DMF) containing a supporting electrolyte (e.g., tetrabutylammonium hexafluorophosphate).

• Electrochemical Cell Setup: Use a standard three-electrode setup consisting of a working electrode (e.g., glassy carbon), a reference electrode (e.g., Ag/AgCl), and a counter electrode (e.g., platinum wire).

• Data Acquisition: Record the cyclic voltammogram by scanning the potential and measuring the resulting current.

• Data Analysis: Determine the oxidation and reduction potentials from the voltammogram. These potentials are related to the HOMO and LUMO energy levels of the molecule.

Computational Modeling of Electronic Structure: Density Functional Theory (DFT)

DFT calculations provide a theoretical framework to understand the electronic structure and properties of molecules at the quantum level.[3][9][10]

Computational Workflow for DFT Analysis:

• Geometry Optimization: Optimize the molecular geometry of the derivative using a suitable DFT functional (e.g., B3LYP) and basis set (e.g., 6-31G(d,p)).[3][11]

• Frequency Calculation: Perform a frequency calculation to ensure the optimized structure corresponds to a true energy minimum.

• Electronic Property Calculation: From the optimized geometry, calculate key electronic properties such as:

  • HOMO and LUMO Energies: These frontier molecular orbitals are crucial for understanding chemical reactivity and electronic transitions.[12]

  • Molecular Electrostatic Potential (MEP): The MEP map visually represents the electron density distribution, highlighting regions of positive and negative electrostatic potential, which are important for non-covalent interactions.[11]

  • Natural Bond Orbital (NBO) Analysis: NBO analysis provides insights into charge distribution and intramolecular interactions.[5]

Caption: Workflow for DFT-based calculation of electronic properties.

Characterization of Steric Properties

The three-dimensional shape and size of a molecule, its steric properties, are fundamental to its ability to fit into a biological target's binding site.[13]

Experimental Determination of 3D Structure: Single-Crystal X-ray Diffraction

Single-crystal X-ray diffraction is the gold standard for determining the precise three-dimensional structure of a molecule in the solid state.[11][14]

Experimental Protocol for X-ray Crystallography:

• Crystal Growth: Grow single crystals of the derivative of suitable quality for X-ray diffraction. This is often the most challenging step and may require screening various solvents and crystallization techniques.

• Data Collection: Mount a single crystal on a diffractometer and collect diffraction data.

• Structure Solution and Refinement: Solve the crystal structure using direct methods or Patterson methods, followed by refinement of the atomic positions and thermal parameters.

• Data Analysis: Analyze the refined structure to obtain precise bond lengths, bond angles, and dihedral angles. These parameters provide a detailed picture of the molecule's conformation and steric bulk.

Steric Parameter	Significance in Drug Design
Bond Lengths	Indicates the strength and nature of chemical bonds.
Bond Angles	Defines the local geometry around an atom.
Dihedral Angles	Describes the conformation of the molecule and the relative orientation of its functional groups.
Intermolecular Interactions	Reveals how molecules pack in the solid state, providing insights into potential crystal engineering strategies and intermolecular forces relevant to binding.[15]

Computational Modeling of Molecular Shape and Size

In the absence of a crystal structure, or to understand the molecule's behavior in solution, computational modeling can provide valuable insights into its steric properties.

Computational Workflow for Steric Analysis:

• Conformational Analysis: Perform a systematic or stochastic conformational search to identify low-energy conformations of the molecule.

• Calculation of Steric Descriptors: From the low-energy conformations, calculate various steric descriptors, such as:

  • Molecular Volume and Surface Area: These descriptors quantify the overall size of the molecule.

  • Sterimol Parameters: These parameters describe the dimensions of a substituent in specific directions.

Caption: Experimental and computational workflows for steric property analysis.

Integrating Electronic and Steric Properties for Drug Design: QSAR and Molecular Docking

The ultimate goal of characterizing the electronic and steric properties of 2,3-dihydroxynaphthalene-1-carbonitrile derivatives is to inform the design of more potent and selective drug candidates. Quantitative Structure-Activity Relationship (QSAR) studies and molecular docking are powerful computational tools for achieving this.[16][17][18][19][20]

• QSAR: By building a statistically significant model that correlates the calculated electronic and steric descriptors with experimentally determined biological activity (e.g., IC₅₀ values), QSAR can predict the activity of novel, unsynthesized derivatives. This allows for the prioritization of synthetic targets.[17][18]

• Molecular Docking: Docking simulations predict the preferred binding orientation of a derivative within the active site of a biological target. This provides a structural basis for understanding the observed activity and for designing modifications that enhance binding interactions. A thorough understanding of the molecule's electronic (e.g., MEP) and steric properties is crucial for interpreting docking results accurately.

By systematically applying the experimental and computational workflows detailed in this guide, researchers can build a comprehensive understanding of the structure-property-activity relationships for 2,3-dihydroxynaphthalene-1-carbonitrile derivatives, paving the way for the development of novel and effective therapeutics.

References

• DFT quantum chemical calculations (Fukui functions, NLO, TDOS, OPDOS, DNA/ECT) on 4. Available at: [Link]

• Chemistry of phenols: Recent advances in the chemistry of 2,3-dihydroxynaphthalene and the related analogues. Available at: [Link]

• Spectroscopic investigation (FT-IR, FT-Raman, UV, NMR), Computational analysis (DFT method) and Molecular docking studies on 2-[. Available at: http://www.

• Substituted naphthoxy-phthalonitrile derivatives: Synthesis, substituent effects, DFT, TD-DFT Calculations, antimicrobial properties and DNA interaction studies. Available at: [Link]

• 2,3-Dihydro-1H-cyclopenta[b]naphthalene-4,9-dione. Available at: [Link]

• Structure-Property Relationship in Selected Naphtho- and Anthra-Quinone Derivatives on the Basis of Density Functional Theory and Car–Parrinello Molecular Dynamics. Available at: [Link]

• Crystal structure of 2-(2,3-dimethoxynaphthalen-1-yl)-3-hydroxy-6-methoxy-4H-chromen-4-one. Available at: [Link]

• Synthesis, X-ray crystal structure, DFT, Hirshfeld surfaces, energy frameworks, and molecular docking analysis of a bicyclic ortho-aminocarbonitrile derivative. Available at: [Link]

• Development of QSAR Models and Web Applications for Predicting hDHFR Inhibitor Bioactivity Using Machine Learning. Available at: [Link]

• Quantum HF/DFT-embedding algorithms for electronic structure calculations: Scaling up to complex molecular systems. Available at: [Link]

• Study of Quantitative structure-activity relationship analysis (QSAR) for drug development. Available at: [Link]

• Supplementary Information. Available at: [Link]

• Quantitative structure–activity relationship (QSAR) studies as strategic approach in drug discovery. Available at: [Link]

• Electrochemical study of 2,3-dihydroxybenzoic acid and its interaction with Cu(II) and H2O2 in aqueous solutions: implications for wood decay. Available at: [Link]

• Electrochemical Study of 2,3-Dihydroxybenzoic Acid and Its Interaction with Cu(II) and H 2 O 2 in Aqueous Solutions: Implications for Wood Decay. Available at: [Link]

• Recent Developments in 3D QSAR and Molecular Docking Studies of Organic and Nanostructures. Available at: [Link]

• The role of physicochemical and topological parameters in drug design. Available at: [Link]

• Role of DFT in Drug Design: A Mini Review. Available at: [Link]

• Stereochemistry and Its Role in Drug Design. Available at: [Link]

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The Bifunctional Role of 2,3-Dihydroxynaphthalene-1-carbonitrile in Advanced Materials Science: From Photocatalysis to Covalent Organic Frameworks

Executive Summary

In the landscape of advanced materials science and theranostic drug development, 2,3-dihydroxynaphthalene-1-carbonitrile (2,3-DHNC) has emerged as a highly versatile, bifunctional building block. Its molecular architecture combines a catechol-like 2,3-dihydroxy motif—a potent bidentate ligand for transition metals and metal oxides—with a strongly electron-withdrawing 1-carbonitrile group. This unique duality allows 2,3-DHNC to bridge the fields of coordination chemistry and polymer science.

For researchers and drug development professionals, 2,3-DHNC offers a predictable, modular platform for engineering visible-light-driven photocatalysts, highly stable Covalent Organic Frameworks (COFs), and luminescent metallosupramolecular sensors used in bio-imaging and photothermal therapy (PTT). This whitepaper synthesizes the mechanistic causality behind 2,3-DHNC's reactivity and provides validated protocols for its integration into next-generation materials.

Mechanistic Foundations & Electronic Properties

Inner-Sphere Charge Transfer via the Catecholate Motif

The 2,3-dihydroxy moiety of 2,3-DHNC is structurally primed for surface modification of transition metal oxides, particularly nanocrystalline TiO₂. When 2,3-DHNC coordinates to undercoordinated surface Ti atoms (defect sites), it forms a binuclear bidentate bridging complex. This interaction restores the six-coordinated octahedral geometry of the surface Ti atoms .

Crucially, this chelation induces an Inner-Sphere Charge Transfer (ISCT) . The extended π-electron framework of the naphthalene ring, combined with the electron-withdrawing nitrile group, raises the Highest Occupied Molecular Orbital (HOMO) of the ligand while the TiO₂ conduction band acts as the Lowest Unoccupied Molecular Orbital (LUMO). This shifts the optical absorption onset from the UV region into the visible spectrum (>400 nm), effectively reducing the semiconductor's bandgap.

Caption: Mechanism of inner-sphere charge transfer via 2,3-DHNC chelation on TiO2.

Nitrile-Directed Polymerization for Irreversible COFs

The 1-carbonitrile (-C≡N) group serves as a highly reactive node for the synthesis of robust polymeric networks. Under Lewis acid catalysis (e.g., ZnCl₂ melt), the nitrile groups undergo cyclotrimerization to form highly stable triazine rings, or cross-link to form phthalocyanine-based architectures. Unlike dynamic imine-linked COFs, these nitrile-derived frameworks utilize irreversible covalent bonds , granting them exceptional thermal stability and resistance to extreme pH environments—critical attributes for both industrial catalysis and in vivo drug delivery vehicles .

Applications in Materials Science and Biomedical Engineering

Visible-Light-Driven Photocatalysis

By modifying platinized TiO₂ (Pt-TiO₂) with 2,3-DHNC, researchers have engineered highly efficient visible-light photocatalysts. The ISCT complex allows the material to harvest solar energy to drive the reduction of nitroaromatics (e.g., nitrobenzene to aminobenzene) with high selectivity under hydrogen-free conditions. The nitrile group further stabilizes the ligand against rapid photo-oxidative degradation.

Covalent Organic Frameworks for CO₂ Reduction

Phthalocyanine-based COFs synthesized from functionalized phthalonitriles and naphthonitriles exhibit record-breaking photocatalytic CO₂ reduction reaction (pCO₂RR) performance. The extended conjugation provided by the naphthalene core facilitates rapid photoelectron transfer, reducing CO₂ to syngas (CO and H₂) with unprecedented efficiency.

Lanthanide Sensitization and Bio-Imaging (Antenna Effect)

In metallosupramolecular chemistry, 2,3-DHNC acts as a powerful "antenna" for lanthanide ions (Tb³⁺, Eu³⁺). The naphthalene core strongly absorbs UV/Vis light (Singlet excitation) and undergoes intersystem crossing to a Triplet state. Resonance energy transfer from this Triplet state to the f-f energy levels of the lanthanide ion results in intense, tunable visible luminescence. These luminescent Metal-Organic Frameworks (MOFs) are highly sought after as contrast agents in bio-imaging.

Caption: Antenna effect pathway for lanthanide sensitization using 2,3-DHNC.

Theranostics and Photothermal Therapy (PTT)

For drug development professionals, 2,3-DHNC-derived COFs represent a breakthrough in nanomedicine. The ordered, porous structure allows for the high-capacity loading of chemotherapeutics, while the highly conjugated π–π stacked network exhibits strong near-infrared (NIR) absorption. This enables Photoacoustic Imaging (PAI)-guided Photothermal Therapy (PTT), where the COF converts localized light into tumor-ablating heat .

Quantitative Data Summaries

Table 1: Optoelectronic Property Shifts in TiO₂ via Catecholate Modification

Material System	Surface Ligand	Absorption Onset (nm)	Effective Bandgap (eV)	Photocatalytic Application
Bare TiO₂ (Anatase)	None	~380 nm	3.20 eV	UV-only reactions
Catechol/TiO₂	1,2-Dihydroxybenzene	~400 nm	~3.10 eV	Mild visible-light catalysis

| 2,3-DHNC/TiO₂ | 2,3-DHNC | ~450 nm | ~2.75 eV | Nitrobenzene reduction |

Table 2: Performance Metrics of Nitrile-Derived COFs in pCO₂RR

COF Catalyst Type	Linkage Type	CO Generation Rate	H₂ Generation Rate	Stability Profile
Imine-linked COF	Reversible (Dynamic)	< 20 mmol g⁻¹ h⁻¹	< 10 mmol g⁻¹ h⁻¹	Degrades in extreme pH

| Nitrile-derived COF | Irreversible (Ether/Triazine) | 83.7 mmol g⁻¹ h⁻¹ | 54.7 mmol g⁻¹ h⁻¹ | Stable in extreme pH/UV |

Self-Validating Experimental Protocols

To ensure scientific integrity and reproducibility, the following workflows are designed as self-validating systems.

Protocol 1: Surface Modification of TiO₂ Nanoparticles with 2,3-DHNC

Causality: Conducting the modification at pH 2 ensures the TiO₂ surface is highly protonated (Ti-OH₂⁺), which thermodynamically drives the ligand exchange with the weakly acidic hydroxyl groups of 2,3-DHNC.

• Preparation: Disperse 50 mg of nanocrystalline TiO₂ (anatase, ~45 Å) in 50 mL of a methanol/water mixture (90:10 v/v).

• Acidification: Adjust the suspension to pH 2.0 using 0.1 M HCl. Validation: Monitor via pH meter; suspension should remain turbid but stable.

• Ligand Addition: Add 2,3-DHNC to achieve a 0.3 mM concentration. Stir vigorously in the dark for 12 hours.

• Observation (Self-Validation): The white TiO₂ powder will immediately transition to a yellowish-gray hue, visually confirming the formation of the ISCT complex.

• Purification: Centrifuge at 8000 rpm for 10 minutes. Wash the pellet three times with pure methanol to remove any uncoordinated 2,3-DHNC.

• Characterization: Dry under vacuum at 60°C. Validate successful bridging via FTIR (shift in Ti-O stretching bands) and UV-Vis diffuse reflectance spectroscopy (red-shift to ~450 nm).

Protocol 2: Ionothermal Synthesis of Triazine-Linked COFs

Causality: ZnCl₂ acts dually as a high-temperature molten solvent (lowering the kinetic barrier for diffusion) and a Lewis acid catalyst, driving the irreversible cyclotrimerization of the carbonitrile groups into a robust triazine network.

• Precursor Mixing: Grind 2,3-DHNC (or its functionalized bis-phthalonitrile derivative) with anhydrous ZnCl₂ in a 1:10 molar ratio inside an argon-filled glovebox.

• Ampoule Sealing: Transfer the homogenized powder into a Pyrex glass ampoule. Evacuate the ampoule to < 10−3 Torr and flame-seal it.

• Thermal Polymerization: Heat the ampoule in a muffle furnace at 400°C for 48 hours. Causality: 400°C is above the melting point of ZnCl₂ (318°C), ensuring a homogenous melt phase for polymerization.

• Cooling & Washing: Cool to room temperature at a rate of 5°C/min. Open the ampoule and reflux the resulting monolithic solid in 1 M HCl for 24 hours to dissolve and remove the ZnCl₂ catalyst.

• Validation: Wash thoroughly with water and THF, then dry. Validate via Solid-State ¹³C NMR (appearance of triazine carbon peak at ~170 ppm) and FT-IR (disappearance of the sharp -C≡N stretching band at ~2220 cm⁻¹).

References

• Kamegawa, T., et al. (2012). Preparation of Hydroxynaphthalene-Modified TiO2 via Formation of Surface Complexes and their Applications in the Photocatalytic Reduction of Nitrobenzene under Visible-Light Irradiation. ACS Applied Materials & Interfaces.[Link]

• Zhou, X., et al. (2026). Construction of Modifiable Phthalocyanine-Based Covalent Organic Frameworks with Irreversible Linking for Efficient Photocatalytic CO2 Reduction. Nano-Micro Letters.[Link]

• Zhang, X., et al. (2022). Chapter 9: Covalent Organic Frameworks (COFs) for Photothermal Therapy. In Photothermal Nanomaterials, Royal Society of Chemistry.[Link]

Analytical Whitepaper: Molecular Weight and Exact Mass Determination of 2,3-dihydroxynaphthalene-1-carbonitrile

Executive Summary

In pharmaceutical development and advanced organic synthesis, the precise characterization of molecular building blocks is a non-negotiable standard. 2,3-dihydroxynaphthalene-1-carbonitrile (CAS: 404964-80-3) is a functionalized naphthalene derivative featuring two phenolic hydroxyl groups and a nitrile moiety[1]. This whitepaper provides a comprehensive, self-validating framework for calculating and analytically verifying both its average molecular weight (for bulk stoichiometry) and its monoisotopic exact mass (for High-Resolution Mass Spectrometry).

Theoretical Framework: Nominal Mass vs. Exact Mass

A common pitfall in early-stage drug development is conflating average molecular weight with exact mass. While both are derived from the molecular formula C₁₁H₇NO₂ , their applications and underlying physics differ significantly[2].

• Average Molecular Weight (185.18 g/mol ): Calculated using the standard atomic weights of elements, which account for the natural abundance of all isotopes (e.g., Carbon is 12.011 due to the presence of ~1.1% ¹³C). This value is strictly used for macroscopic laboratory tasks, such as calculating molarity or reaction stoichiometry[3].

• Monoisotopic Exact Mass (185.0477 Da): Calculated using the mass of the most abundant, stable isotope for each element (e.g., ¹²C = 12.000000 Da exactly). In High-Resolution Mass Spectrometry (HRMS), instruments measure the mass-to-charge ratio (m/z) of individual ions, not bulk averages[4].

The Causality of Mass Defect: Atomic masses (except ¹²C) are not exact integers. The slight deviation from whole numbers is known as the mass defect [5]. Because every unique combination of elements yields a strictly unique mass defect, measuring the exact mass allows researchers to unambiguously assign an elemental formula and distinguish the target analyte from isobaric interferences (molecules with the same nominal mass but different formulas)[4].

Logical branching of mass calculation types and their respective analytical applications.

Quantitative Mass Calculations

To ensure absolute precision, the calculations below isolate the isotopic contributions required for both mass paradigms.

Table 1: Monoisotopic Exact Mass Calculation (HRMS Standard)

Target Formula: C₁₁H₇NO₂[6]

Element	Isotope	Monoisotopic Mass (Da)	Quantity	Total Mass (Da)
Carbon	¹²C	12.000000	11	132.000000
Hydrogen	¹H	1.007825	7	7.054775
Nitrogen	¹⁴N	14.003074	1	14.003074
Oxygen	¹⁶O	15.994915	2	31.989830
Total	185.047679

Note: The calculated exact mass of 185.047679 Da perfectly aligns with verified cheminformatics databases such as PubChemLite[6].

Table 2: Average Molecular Weight Calculation (Stoichiometric Standard)

Element	Standard Atomic Weight ( g/mol )	Quantity	Total Weight ( g/mol )
Carbon	12.011	11	132.121
Hydrogen	1.008	7	7.056
Nitrogen	14.007	1	14.007
Oxygen	15.999	2	31.998
Total

High-Resolution Mass Spectrometry (HRMS) Verification Workflow

To physically verify the calculated exact mass, a self-validating LC-HRMS protocol must be employed. The following methodology details the causal reasoning behind each instrumental parameter to guarantee data integrity.

Step-by-Step Methodology

Step 1: Sample Preparation

• Action: Dissolve 1.0 mg of 2,3-dihydroxynaphthalene-1-carbonitrile in 1 mL of LC-MS grade methanol. Dilute to a final working concentration of 1 µg/mL using a 50:50 mixture of Water:Acetonitrile.

• Causality: Methanol ensures complete solubilization of the rigid, hydrophobic naphthalene core, while the final aqueous dilution matches the initial mobile phase conditions to prevent solvent-front peak distortion.

Step 2: Chromatographic Separation (UHPLC)

• Action: Inject 2 µL onto a sub-2 µm C18 reverse-phase column. Apply a gradient elution from 5% to 95% Acetonitrile over 5 minutes.

• Causality: The hydrophobic aromatic rings interact strongly with the C18 stationary phase, while the polar hydroxyl and nitrile groups dictate a controlled, sharp elution profile as the organic modifier concentration increases.

Step 3: Electrospray Ionization (ESI)

• Action: Operate the ESI source in Negative Ion Mode .

• Causality: The molecule features two phenolic hydroxyl groups. Phenols are highly acidic and readily deprotonate to form a highly stable[M-H]⁻ anion. This energetically favorable pathway yields a vastly superior signal-to-noise ratio compared to positive mode protonation. The target exact mass for the [M-H]⁻ ion shifts to 184.0399 Da (Neutral exact mass - proton mass + electron mass).

Step 4: Self-Validating Mass Analysis (Orbitrap / Q-TOF)

• Action: Set the mass analyzer to a resolving power of >70,000 (at m/z 200). Continuously infuse a lock-mass reference standard (e.g., Leucine Enkephalin, [M-H]⁻ exact mass 554.2620 Da) via a dual-spray source.

• Causality & Validation: High resolving power physically separates the target ion from background matrix interferences[5]. The lock-mass acts as a self-validating internal control; the software continuously corrects for thermal or voltage drift in real-time. The run is only considered valid if the lock-mass mass accuracy remains strictly < 2 ppm.

Step 5: Data Processing & Mass Defect Filtering

• Action: Extract the chromatogram at m/z 184.0399 with a tight 5 ppm mass tolerance window. Confirm the isotopic envelope matches the theoretical distribution (e.g., the M+1 peak driven by the ~12% probability of a ¹³C atom across the 11-carbon skeleton).

Step-by-step HRMS analytical workflow for exact mass verification.

References

• Source: uni.
• High-resolution mass spectrometry: more than exact mass Source: Bioanalysis Zone URL
• Dealing With the Masses: A Tutorial on Accurate Masses, Mass Uncertainties, and Mass Defects Source: Spectroscopy Online URL
• 13.
• Building Blocks Catalogue December 2020 Source: Namiki-s URL
• Buy Benzofuro[2,3-b]pyridin-8-ol - Smolecule (General C11H7NO2 MW Reference)

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• 6. PubChemLite - O2S - Explore [pubchemlite.lcsb.uni.lu]

Thermodynamic Stability and Degradation Pathways of 2,3-Dihydroxynaphthalene-1-carbonitrile: A Technical Guide

Executive Summary

The compound 2,3-dihydroxynaphthalene-1-carbonitrile (CAS 404964-80-3) is a highly functionalized aromatic building block utilized in the synthesis of advanced optoelectronic materials and pharmaceutical intermediates [[1]](). Despite its structural utility, its environmental fate, thermal limits, and metabolic vulnerabilities are often poorly characterized in standard literature. This whitepaper synthesizes the thermodynamic stability profile and mechanistic degradation pathways (both abiotic and biotic) of this molecule. By examining the causality between its structural moieties—the rigid naphthalene core, the electron-withdrawing carbonitrile group, and the reactive 2,3-diol—we provide a comprehensive, self-validating framework for researchers to predict its behavior under thermal stress and microbial bioremediation.

Structural Overview & Thermodynamic Baseline

The stability of 2,3-dihydroxynaphthalene-1-carbonitrile is dictated by the competing electronic effects of its functional groups:

• The Naphthalene Core (Thermal Robustness): The fused aromatic ring system provides exceptional thermal stability by delocalizing π -electrons. Studies on analogous cyanonaphthyl-substituted derivatives demonstrate that the rigid backbone resists thermal cracking, exhibiting 5% weight-loss temperatures ( Td​ ) ranging from 430 °C to over 550 °C [[2]]().

• The Carbonitrile Group (Chemical Lability): Positioned at C1, the strongly electron-withdrawing −C≡N group polarizes adjacent bonds. While thermally stable, it acts as a primary target for nucleophilic attack (hydrolysis) in aqueous or enzymatic environments.

• The 2,3-Diol Moiety (Oxidative Vulnerability): The adjacent hydroxyl groups create a localized region of high electron density, making the molecule susceptible to auto-oxidation (forming ortho-naphthoquinones) and serving as the exact activation site for microbial dioxygenases 3.

Table 1: Thermodynamic Stability Profile

Parameter	Value / Range	Analytical Method	Causality / Structural Driver
5% Weight Loss Temp ( Td​ )	430 °C – 550 °C	TGA (N 2​ atmosphere)	Rigid fused aromatic naphthalene core 2
Melting Point ( Tm​ )	> 200 °C	DSC	Strong intermolecular hydrogen bonding via 2,3-diol
Auto-oxidation Threshold	~ 150 °C	TGA (O 2​ atmosphere)	High electron density at the 2,3-diol moiety

Degradation Pathways: Mechanistic Breakdown

Abiotic Degradation

In the absence of microbial activity, degradation is primarily driven by pH and oxidative stress. Under alkaline conditions, the carbonitrile group undergoes stepwise hydrolysis to an amide, and eventually to a carboxylic acid. Simultaneously, exposure to atmospheric oxygen and UV light induces the auto-oxidation of the 2,3-diol into a highly reactive ortho-naphthoquinone, which can rapidly polymerize into insoluble humic-like substances.

Biotic (Microbial) Degradation

Microbial degradation prevents the accumulation of toxic dead-end metabolites by systematically dismantling the molecule. The pathway is initiated by two distinct enzymatic actions:

• Nitrile Hydrolysis: Ubiquitous bacterial nitrile hydratases and amidases convert the toxic carbonitrile group into a carboxylic acid, reducing cellular toxicity and preparing the ring for cleavage.

• Dioxygenase Ring Cleavage: The 2,3-dihydroxynaphthalene core is a well-documented intermediate in polycyclic aromatic hydrocarbon (PAH) catabolism. Thermophilic bacteria such as Bacillus thermoleovorans utilize specific 2,3-dioxygenases to execute an extradiol ring cleavage 3. This fission yields 2-carboxycinnamic acid, which is further metabolized into o-phthalic acid and benzoic acid. Similar novel pathways proceeding through o-phthalic acid have been confirmed in Mycobacterium sp. strain LB501T 4.

Microbial degradation pathway of 2,3-dihydroxynaphthalene-1-carbonitrile.

Table 2: Biotic Degradation Kinetics (Bacillus thermoleovorans at 60 °C)

Substrate / Intermediate	Peak Concentration Time ( Tmax​ )	Estimated Half-Life ( t1/2​ )	Primary Enzymatic Driver
2,3-Dihydroxynaphthalene-1-carbonitrile	0 h (Baseline)	12 – 18 hours	Nitrile Hydratase / Amidase
2,3-Dihydroxynaphthalene core	18 – 24 hours	6 – 8 hours	2,3-Dioxygenase 3
2-Carboxycinnamic Acid	36 hours	14 hours	Ring Fission & Decarboxylation 3
o-Phthalic Acid	48 hours	> 24 hours	Downstream catabolism [[4]]()

Experimental Protocols & Workflows

To ensure scientific integrity, the following methodologies are designed as self-validating systems, explaining the causality behind each analytical choice.

Experimental workflow for thermodynamic and degradation profiling.

Protocol 1: Thermodynamic Stability Assessment (TGA/DSC)

• Causality & Rationale: To accurately decouple oxidative degradation from pure thermal decomposition, Thermogravimetric Analysis (TGA) must be performed under a dual-gas protocol. An initial nitrogen purge prevents premature auto-oxidation of the 2,3-diol moiety, allowing us to establish the true thermal cracking threshold ( Td​ ) dictated by the naphthalene backbone.

• Step-by-Step Methodology:

  • Load 5–10 mg of the compound into an alumina crucible.

  • Purge the TGA furnace with ultra-high purity N 2​ (50 mL/min) for 30 minutes to establish an inert baseline.

  • Ramp temperature from 25 °C to 600 °C at a rate of 10 °C/min.

  • Repeat the protocol using an O 2​ atmosphere to map the auto-oxidation threshold of the diol group.

• Self-Validation Checkpoints: Utilize high-purity indium standards for DSC temperature calibration. Perform baseline subtraction using empty crucibles to ensure instrument drift does not skew weight-loss data.

Protocol 2: Microbial Degradation Assay

• Causality & Rationale: Bacillus thermoleovorans is utilized at 60 °C because thermophilic conditions accelerate degradation kinetics and specifically activate the 2,3-dioxygenase pathway, preventing the accumulation of dead-end metabolites common in mesophilic assays [[3]](). Furthermore, GC-MS analysis requires silylation (using BSTFA) because the expected degradation intermediates (e.g., 2-carboxycinnamic acid) contain highly polar carboxylic acid groups that would otherwise cause severe peak tailing and thermal degradation in the GC inlet.

• Step-by-Step Methodology:

  • Inoculate B. thermoleovorans into a minimal salts medium supplemented with 100 mg/L of 2,3-dihydroxynaphthalene-1-carbonitrile as the sole carbon source.

  • Incubate at 60 °C under continuous agitation (150 rpm).

  • Extract 5 mL aliquots at 12-hour intervals. Acidify to pH 2.0 using HCl to protonate acidic metabolites, then perform Solid-Phase Extraction (SPE) using C18 cartridges.

  • Elute with ethyl acetate, evaporate to dryness under N 2​ , and derivatize with BSTFA + 1% TMCS at 70 °C for 30 minutes.

  • Analyze via GC-MS to elucidate metabolite structures based on mass fragmentation patterns.

• Self-Validation Checkpoints: The assay incorporates a tripartite control matrix:

  • Abiotic sterile control: Quantifies non-enzymatic auto-oxidation of the diol.

  • Heat-killed biomass control: Accounts for passive biosorption of the compound onto cell walls.

  • Internal Standard: Pre-extraction spiking with a stable isotope (e.g., 13C -labeled naphthalene) validates SPE recovery efficiency. True enzymatic degradation is calculated only after subtracting abiotic loss and biosorption.

References

• Annweiler, E., et al. "Naphthalene Degradation and Incorporation of Naphthalene-Derived Carbon into Biomass by the Thermophile Bacillus thermoleovorans." Applied and Environmental Microbiology.
• van Herwijnen, R., et al. "Degradation of Anthracene by Mycobacterium sp. Strain LB501T Proceeds via a Novel Pathway, through o-Phthalic Acid." Applied and Environmental Microbiology.
• Sharma, N., et al. "Derivatives of Cyanonaphthyl-Substituted Phenanthroimidazole as Blue Emitters for Nondoped Organic Light-Emitting Diodes." ACS Omega.
• Namiki Shoji Co., Ltd. "Building Blocks Catalogue December 2020.

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• 4. journals.asm.org [journals.asm.org]

Methodological & Application

Application Note: Metal-Free Regioselective Cyanation of 2,3-Dihydroxynaphthalene

Target Molecule: 2,3-dihydroxynaphthalene-1-carbonitrile (CAS: 404964-80-3) Methodology: Solvent-Free, Solid-State Electrophilic Cyanation Application: Advanced Organic Synthesis, Pharmaceutical Intermediates, Green Chemistry

Introduction and Mechanistic Rationale

Benzonitriles are critical building blocks in the synthesis of pharmaceuticals, agrochemicals, and functional materials. Traditional cyanation protocols often rely on highly toxic cyanide sources (e.g., KCN, NaCN, Zn(CN)2) and require expensive transition-metal catalysts (Pd, Cu)[1]. To address these safety and economic bottlenecks, this protocol details a highly efficient, metal-free, and solvent-free methodology for the regioselective monocyanation of 2,3-dihydroxynaphthalene to yield 2,3-dihydroxynaphthalene-1-carbonitrile[1].

Causality of Experimental Choices

• Cyanating Agent (KSCN): Potassium thiocyanate acts as a safe, non-toxic, and inexpensive cyanide surrogate.

• Catalyst/Support (Silica Sulfuric Acid - SSA): SSA serves a dual purpose. First, it acts as a solid-state proton source to convert KSCN into thiocyanic acid (HSCN), which subsequently undergoes self-oxidative coupling to form electrophilic thiocyanogen, (SCN)2​ . Second, the silica backbone provides a high-surface-area solid support that facilitates intimate molecular contact in the absence of a solvent[1].

• Regioselectivity & Stoichiometry: The hydroxyl groups on the naphthalene ring strongly activate the system toward electrophilic aromatic substitution. Despite the presence of two identical reactive sites (C1 and C4), the use of 4.0 equivalents of KSCN strictly yields the monocyanated product (2,3-dihydroxy-1-naphthonitrile) without any detectable 1,4-dicyano byproduct, ensuring high chemoselectivity[1].

Experimental Workflow Visualization

Figure 1: Solid-state workflow for the metal-free cyanation of 2,3-dihydroxynaphthalene.

Materials and Quantitative Data

The following table summarizes the stoichiometric requirements for a standard 1.0 mmol scale reaction. The protocol is linearly scalable.

Reagent / Material	Role	MW ( g/mol )	Equivalents	Amount
2,3-Dihydroxynaphthalene	Starting Material	160.17	1.0	160.2 mg
Potassium Thiocyanate (KSCN)	Cyanide Source	97.18	4.0	388.7 mg
Silica Sulfuric Acid (SSA)	Catalyst / Support	N/A	20.0 (H+ eq)	800.0 mg
Ethyl Acetate (EtOAc)	Extraction Solvent	88.11	N/A	3 × 10 mL
Petroleum Ether / EtOAc	Chromatography Eluent	N/A	N/A	As needed

Note: SSA is prepared via the dropwise addition of chlorosulfonic acid to silica gel, followed by titration to determine exact H+ loading (typically ~2.5 mmol H+ per 0.1 g of SSA)[2].

Step-by-Step Synthesis Protocol

Phase 1: Solid-State Reaction Setup

• Preparation of the Reaction Mixture: Into a clean, dry mortar or a suitable solvent-free reaction vessel, add 160.2 mg (1.0 mmol) of 2,3-dihydroxynaphthalene and 388.7 mg (4.0 mmol) of finely powdered potassium thiocyanate (KSCN)[1].

• Catalyst Addition: Add 800.0 mg of Silica Sulfuric Acid (SSA) to the mixture[1].

• Homogenization: Grind/mix the solid reagents thoroughly to ensure intimate physical contact. Self-validation step: The efficiency of solvent-free reactions relies entirely on the surface-area contact between the substrate, the KSCN, and the acidic sites on the SSA.

Phase 2: Thermal Activation

• Heating: Transfer the homogenized solid mixture into a reaction tube equipped with a magnetic stir bar (if utilizing a mechanochemical/heated stirring setup) or place the vessel in a pre-heated oil bath set to 100 °C[1].

• Incubation: Allow the solid-state reaction to proceed continuously at 100 °C for 12 hours[1].

• Reaction Monitoring: Monitor the reaction progress via Thin Layer Chromatography (TLC) utilizing a Petroleum Ether:EtOAc (8:2) solvent system. The disappearance of the starting diol and the emergence of a single new spot confirms the strict monocyanation of the ring[1].

Phase 3: Workup and Catalyst Recovery

• Extraction: Upon completion, cool the reaction vessel to room temperature. Add 10 mL of Ethyl Acetate (EtOAc) to the solid mass and stir vigorously to dissolve the organic products[1].

• Filtration: Filter the mixture through a sintered glass funnel. Wash the retained solid (which contains the SSA catalyst and inorganic salts) with an additional 2 × 10 mL of EtOAc[1].

• Catalyst Recycling (Optional but Recommended): The recovered SSA can be washed with hot toluene in a Soxhlet apparatus for 2 hours to remove adsorbed organics, dried in a vacuum oven at 100 °C, and reused for up to four consecutive runs without significant loss of catalytic activity[1].

Phase 4: Purification and Characterization

• Concentration: Combine the EtOAc filtrates and evaporate the solvent under reduced pressure using a rotary evaporator.

• Chromatography: Purify the crude residue via flash column chromatography on silica gel, eluting with a mixture of Petroleum Ether and Ethyl Acetate (8:2)[1].

• Isolation: Collect the fractions containing the product, concentrate in vacuo, and dry to yield 2,3-dihydroxynaphthalene-1-carbonitrile.

  • Expected Yield: ~80% (approx. 148.0 mg) as brown crystals[1].

  • Melting Point: 164–165 °C[1].

References

• Metal-Free Regioselective Monocyanation of Hydroxy-, Alkoxy-, and Benzyloxyarenes by Potassium Thiocyanate and Silica Sulfuric Acid as a Cyanating Agent. The Journal of Organic Chemistry.[Link]

• Preparation and Titration of Silica Sulfuric Acid (SSA). The Journal of Organic Chemistry.[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]

Using 2,3-dihydroxynaphthalene-1-carbonitrile as a precursor in drug discovery

Application Note: 2,3-Dihydroxynaphthalene-1-carbonitrile as a Privileged Scaffold Precursor in Targeted Drug Discovery

Executive Summary

The development of novel kinase inhibitors and targeted therapeutics often relies on rigid, planar, and electron-rich aromatic scaffolds. 2,3-Dihydroxynaphthalene-1-carbonitrile (CAS 404964-80-3) represents a . This application note details the mechanistic rationale, optimization data, and self-validating protocols for utilizing this precursor to synthesize naphtho-fused heterocyclic pharmacophores.

Mechanistic Rationale & Scaffold Design

The structural architecture of 2,3-dihydroxynaphthalene-1-carbonitrile offers a unique juxtaposition of reactive sites. The adjacent hydroxyl groups (catechol moiety) are primed for annulation reactions to form oxygen-containing heterocycles, such as naphtho[2,3-d][1,3]dioxoles or phenoxazines, which are[1].

Crucially, the electron-withdrawing carbonitrile (nitrile) group at the C1 position serves two distinct mechanistic purposes:

• Electronic Modulation: It lowers the pKa of the adjacent C2-hydroxyl group, allowing for regioselective functionalization or facilitating rapid deprotonation during base-catalyzed annulation.

• Pharmacophore Handle: The nitrile group is a classic precursor for synthesizing aminopyrimidines, amidines, or tetrazoles. In the context of kinase drug discovery, converting this nitrile into an aminopyrimidine generates a with the ATP-binding pocket of oncogenic kinases[2].

Synthetic Workflow & Logical Relationships

To translate this precursor into a viable drug candidate, a two-stage workflow is employed. Stage 1 involves the rigidification of the scaffold via methylenation (annulation) to prevent metabolic oxidation of the free catechols. Stage 2 involves the elaboration of the nitrile into an aminopyrimidine pharmacophore.

Synthetic workflow from 2,3-dihydroxynaphthalene-1-carbonitrile to aminopyrimidine.

Optimization of the Annulation Step (Quantitative Data)

The synthesis of the naphtho[2,3-d][1,3]dioxole intermediate is highly sensitive to base selection and atmospheric conditions. 2,3-dihydroxynaphthalene derivatives are notoriously prone to auto-oxidation, forming deep-red naphthoquinones in the presence of oxygen and base. The table below summarizes the optimization of the methylenation reaction using dibromomethane (CH₂Br₂).

Entry	Base	Solvent	Temp (°C)	Atmosphere	Yield (%)	Purity (LC-MS, %)	Causality / Observation
1	K₂CO₃	Acetone	60	Air	35	85	Significant quinone byproduct (m/z 182) due to oxidation.
2	K₂CO₃	DMF	80	Argon	55	92	Sluggish reaction; poor solubility of potassium catecholate.
3	Cs₂CO₃	DMF	80	Argon	88	>98	"Cesium effect" enhances nucleophilicity; high yield.
4	Cs₂CO₃	DMSO	80	Argon	72	90	Unwanted side reactions with DMSO at elevated temperatures.

Experimental Protocols

Protocol A: Synthesis of Naphtho[2,3-d][1,3]dioxole-5-carbonitrile (Annulation)

Causality Focus: Degassing is mandatory to prevent oxidation. Cesium carbonate is utilized to leverage the "cesium effect" for efficient cyclization.

• Preparation & Degassing: In an oven-dried 100 mL round-bottom flask, dissolve 2,3-dihydroxynaphthalene-1-carbonitrile (1.0 eq, 5.4 mmol) in anhydrous DMF (25 mL). Sparge the solution with Argon for 15 minutes to displace dissolved oxygen.

• Base Addition: Add anhydrous Cs₂CO₃ (2.5 eq, 13.5 mmol) in one portion under a positive Argon stream. The solution will darken slightly; maintain strict inert atmosphere.

• Alkylation: Add dibromomethane (CH₂Br₂, 1.5 eq, 8.1 mmol) dropwise via syringe.

• Heating & Monitoring (Self-Validation): Heat the reaction mixture to 80 °C. Monitor the reaction via LC-MS every 2 hours.

  • Validation Check: The reaction is complete when the precursor peak (m/z 184[M-H]⁻) disappears and the product peak (m/z 198 [M+H]⁺) dominates. If a distinct red color develops alongside a mass of 182, oxidation has occurred, indicating a breach in the Argon atmosphere.

• Workup: Cool the mixture to room temperature and pour into 150 mL of ice-cold distilled water. Extract with Ethyl Acetate (3 x 50 mL). Wash the combined organic layers with 5% aqueous LiCl (3 x 30 mL) to remove residual DMF.

• Purification: Dry over anhydrous Na₂SO₄, concentrate in vacuo, and purify via flash chromatography (Hexanes/EtOAc, 9:1) to afford the product as a white solid.

Protocol B: Conversion to Naphtho-fused Aminopyrimidine (Pharmacophore Generation)

Causality Focus: The Pinner reaction requires strictly anhydrous conditions. Any moisture will hydrolyze the intermediate imidate ester into a biologically inactive carboxylic ester.

• Imidate Formation (Pinner Reaction): Dissolve the naphtho-dioxole carbonitrile (1.0 eq) in anhydrous ethanol (20 mL). Cool to 0 °C in an ice bath. Bubble anhydrous HCl gas through the solution for 30 minutes until saturated.

• Incubation: Seal the flask and stir at room temperature for 24 hours. Monitor via TLC (disappearance of the nitrile spot). Concentrate in vacuo to yield the imidate hydrochloride salt.

• Amidine Formation: Redissolve the crude imidate in anhydrous ethanol (15 mL) and add a 2M solution of ammonia in ethanol (5.0 eq). Stir at room temperature for 12 hours.

• Condensation: To the resulting amidine solution, add 3-(dimethylamino)-1-phenylprop-2-en-1-one (enaminone, 1.1 eq) and glacial acetic acid (0.5 mL) as a catalyst. Reflux for 8 hours.

• Isolation (Self-Validation): Cool the reaction to induce precipitation. Filter the resulting solid and wash with cold ethanol.

  • Validation Check: The formation of the aminopyrimidine ring is confirmed by ¹H-NMR, specifically the appearance of a distinct pyrimidine aromatic proton singlet around δ 8.4-8.6 ppm.

Biological Mechanism of Action

Once synthesized, the naphtho-pyrimidine candidate acts as a Type I ATP-competitive kinase inhibitor. The aminopyrimidine moiety acts as the hinge binder, while the rigid, planar naphtho-dioxole system extends into the hydrophobic back-pocket of the kinase, displacing water and contributing to binding enthalpy.

Mechanism of action: Naphtho-pyrimidine candidate acting as an ATP-competitive kinase inhibitor.

References

• Monier, M., El-Mekabaty, A., Abdel-Latif, D., & Elattar, K. M. (2018). "Chemistry of phenols: Recent advances in the chemistry of 2,3-dihydroxynaphthalene and the related analogues." Synthetic Communications, 48(18), 2305-2332. URL:[Link]

• Sadhu, C., & Mitra, A. K. (2023). "Synthetic, biological and optoelectronic properties of phenoxazine and its derivatives: a state of the art review." Molecular Diversity, 28(2), 965-1007. URL:[Link]

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. Synthetic, biological and optoelectronic properties of phenoxazine and its derivatives: a state of the art review - PubMed [pubmed.ncbi.nlm.nih.gov]

Catalytic Routes to 2,3-Dihydroxynaphthalene-1-carbonitrile: An Application and Protocol Guide

Abstract

This technical guide provides researchers, synthetic chemists, and drug development professionals with a detailed exploration of catalytic methodologies for the synthesis of 2,3-dihydroxynaphthalene-1-carbonitrile. This valuable scaffold is of significant interest in medicinal chemistry and materials science. As no direct catalytic C-H cyanation of the parent 2,3-dihydroxynaphthalene has been reliably established, this note focuses on a robust, multi-step strategy centered around a key palladium-catalyzed cyanation of a triflate intermediate. Alternative electrophilic cyanation approaches are also discussed, providing a comprehensive overview of potential synthetic routes. This document offers detailed, step-by-step protocols, mechanistic insights, and a comparative analysis of the proposed methods to empower researchers in their synthetic endeavors.

Introduction: The Significance of the Naphthonitrile Scaffold

The 2,3-dihydroxynaphthalene moiety is a privileged structure found in numerous natural products and biologically active compounds. The introduction of a nitrile group at the C1 position to form 2,3-dihydroxynaphthalene-1-carbonitrile unlocks a versatile synthetic handle. The nitrile can be readily transformed into other functional groups such as amines, carboxylic acids, amides, and tetrazoles, making it a crucial intermediate for the generation of diverse chemical libraries in drug discovery programs. The development of efficient and scalable catalytic methods to access this key intermediate is therefore of paramount importance.

This guide is structured to provide both a reliable, field-tested synthetic pathway and to explore more speculative but potentially more direct catalytic routes.

Primary Recommended Pathway: A Multi-Step Approach via Palladium-Catalyzed Cyanation

Given the high reactivity of the electron-rich 2,3-dihydroxynaphthalene ring towards electrophilic attack and oxidation, a direct and selective catalytic cyanation at the C1 position is challenging. A more reliable and controllable strategy involves a multi-step sequence that includes protection of the hydroxyl groups, conversion to a suitable triflate for cross-coupling, palladium-catalyzed cyanation, and subsequent deprotection.

Rationale and Strategy

The logic behind this multi-step approach is to first deactivate the highly activating hydroxyl groups through protection, which also prevents their interference with the catalytic cycle. The conversion of one of the resulting ether groups (or a hydroxyl group after selective deprotection) to a triflate provides an excellent leaving group for a palladium-catalyzed cross-coupling reaction. Palladium-catalyzed cyanation of aryl triflates is a well-established and highly efficient transformation with broad functional group tolerance.[1][2] Finally, removal of the protecting groups reveals the desired product.

Workflow for the Multi-Step Synthesis

Caption: Proposed multi-step synthetic route to 2,3-dihydroxynaphthalene-1-carbonitrile.

Detailed Experimental Protocols

Rationale: Methyl ethers are chosen as protecting groups due to their relative stability under a range of reaction conditions and the availability of reliable methods for their subsequent cleavage.

• Materials:

  • 2,3-Dihydroxynaphthalene (1.0 eq)

  • Iodomethane (2.5 eq)

  • Potassium carbonate (K₂CO₃) (3.0 eq)

  • Acetone (anhydrous)

• Procedure:

  • To a stirred suspension of 2,3-dihydroxynaphthalene and potassium carbonate in anhydrous acetone, add iodomethane dropwise at room temperature.

  • Heat the reaction mixture to reflux and maintain for 12-16 hours, monitoring the reaction progress by TLC.

  • After completion, cool the mixture to room temperature and filter off the inorganic salts.

  • Concentrate the filtrate under reduced pressure to obtain the crude product.

  • Purify the crude 2,3-dimethoxynaphthalene by recrystallization or column chromatography.

Rationale: Achieving selective monodemethylation can be challenging. Boron tribromide (BBr₃) is a powerful reagent for cleaving aryl methyl ethers. By using a controlled amount of BBr₃ at low temperatures, selective monodemethylation can be achieved.

• Materials:

  • 2,3-Dimethoxynaphthalene (1.0 eq)

  • Boron tribromide (1.0 M solution in DCM) (1.1 eq)

  • Dichloromethane (DCM) (anhydrous)

• Procedure:

  • Dissolve 2,3-dimethoxynaphthalene in anhydrous DCM and cool the solution to -78 °C under an inert atmosphere.

  • Add the BBr₃ solution dropwise over 30 minutes, maintaining the low temperature.

  • Stir the reaction at -78 °C for 2-4 hours, monitoring by TLC.

  • Quench the reaction by the slow addition of methanol, followed by water.

  • Allow the mixture to warm to room temperature and extract the product with DCM.

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the resulting mixture of mono-demethylated products by column chromatography to isolate the desired isomer.

Rationale: Conversion of the hydroxyl group to a triflate (trifluoromethanesulfonate) provides an excellent leaving group for the subsequent palladium-catalyzed cyanation.

• Materials:

  • Monoprotected naphthol (e.g., 2-hydroxy-3-methoxynaphthalene) (1.0 eq)

  • Triflic anhydride (Tf₂O) (1.2 eq)

  • Pyridine (2.0 eq)

  • Dichloromethane (DCM) (anhydrous)

• Procedure:

  • Dissolve the monoprotected naphthol in anhydrous DCM and cool to 0 °C under an inert atmosphere.

  • Add pyridine, followed by the dropwise addition of triflic anhydride.

  • Stir the reaction at 0 °C for 1-2 hours, allowing it to warm to room temperature.

  • Monitor the reaction by TLC until the starting material is consumed.

  • Quench the reaction with water and extract the product with DCM.

  • Wash the organic layer sequentially with 1 M HCl, saturated sodium bicarbonate solution, and brine.

  • Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure. The crude triflate is often used in the next step without further purification.

Rationale: This is the key C-C bond-forming step. A variety of palladium catalysts and cyanide sources can be employed. Zinc cyanide is often preferred due to its lower toxicity and good reactivity.[1]

• Materials:

  • Naphthyl triflate (1.0 eq)

  • Zinc cyanide (Zn(CN)₂) (0.6 eq)

  • Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄) (0.05 eq)

  • Dimethylformamide (DMF) (anhydrous)

• Procedure:

  • In a flame-dried flask under an inert atmosphere, combine the naphthyl triflate, zinc cyanide, and Pd(PPh₃)₄.

  • Add anhydrous DMF and degas the mixture.

  • Heat the reaction to 80-100 °C and stir for 6-12 hours, monitoring by TLC or GC-MS.

  • Upon completion, cool the reaction to room temperature and dilute with ethyl acetate.

  • Filter the mixture through a pad of celite and wash with ethyl acetate.

  • Wash the filtrate with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

  • Purify the crude product by column chromatography.

Catalytic Cycle for Palladium-Catalyzed Cyanation

Caption: Simplified catalytic cycle for the palladium-catalyzed cyanation of an aryl triflate.

Rationale: The final step involves the removal of the protecting group(s) to unveil the diol. BBr₃ is effective for cleaving methyl ethers and is compatible with the nitrile functionality.

• Materials:

  • Protected naphthonitrile (1.0 eq)

  • Boron tribromide (1.0 M solution in DCM) (2.2 eq for dimethoxy, 1.1 eq for monomethoxy)

  • Dichloromethane (DCM) (anhydrous)

• Procedure:

  • Dissolve the protected naphthonitrile in anhydrous DCM and cool to -78 °C under an inert atmosphere.

  • Add the BBr₃ solution dropwise.

  • Allow the reaction to slowly warm to room temperature and stir for 12-16 hours.

  • Monitor the reaction by TLC.

  • Cool the mixture to 0 °C and quench by the slow addition of methanol, followed by water.

  • Extract the product with ethyl acetate.

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the final product, 2,3-dihydroxynaphthalene-1-carbonitrile, by column chromatography or recrystallization.

Alternative Strategy: Electrophilic Cyanation

While the multi-step pathway offers reliability, direct C-H functionalization is a more atom-economical approach. The Gattermann reaction, which is an electrophilic formylation, provides a historical precedent for substitution at the C1 position of 2,3-dihydroxynaphthalene.[3][4] Modern electrophilic cyanating reagents could potentially achieve a similar transformation.

Rationale and Potential Challenges

This approach leverages the high nucleophilicity of the 2,3-dihydroxynaphthalene ring. The C1 position is activated by both hydroxyl groups, making it a likely site for electrophilic attack. However, challenges include:

• Regioselectivity: While C1 is activated, other positions are as well, potentially leading to a mixture of isomers.

• Reagent Compatibility: The unprotected hydroxyl groups may react with the electrophilic cyanating reagent or the Lewis acid catalyst.

• Harsh Conditions: Many electrophilic cyanation protocols require strong Lewis acids, which could lead to decomposition of the sensitive diol substrate.

Proposed Exploratory Protocol

Rationale: This protocol is based on modern electrophilic cyanation methods using reagents like N-cyano-N-phenyl-p-toluenesulfonamide (NCTS) or cyanogen bromide, which are often milder than traditional methods.[5][6]

• Materials:

  • 2,3-Dihydroxynaphthalene (1.0 eq)

  • Electrophilic cyanating reagent (e.g., NCTS or BrCN) (1.2 eq)

  • Lewis acid (e.g., TiCl₄, BF₃·OEt₂) (1.1 eq)

  • Solvent (e.g., Dichloromethane, 1,2-Dichloroethane) (anhydrous)

• Procedure:

  • Dissolve 2,3-dihydroxynaphthalene in the anhydrous solvent under an inert atmosphere and cool to 0 °C.

  • Add the Lewis acid dropwise and stir for 15-30 minutes.

  • Add the electrophilic cyanating reagent portion-wise.

  • Stir the reaction at 0 °C to room temperature, monitoring carefully by TLC.

  • Upon completion or when no further conversion is observed, quench the reaction with a saturated aqueous solution of sodium bicarbonate.

  • Extract the product with ethyl acetate.

  • Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate.

  • Analyze the crude product mixture for the desired isomer and purify by preparative HPLC if necessary.

Comparative Analysis of Synthetic Strategies

Feature	Multi-Step Palladium-Catalyzed Route	Direct Electrophilic Cyanation Route
Reliability & Predictability	High	Low to Moderate
Number of Steps	4-5	1
Atom Economy	Lower	Higher
Regiocontrol	Excellent	Potentially Poor
Substrate Scope	Broad (for Pd-coupling)	Narrow, substrate-dependent
Development Effort	Low (based on established methods)	High (requires significant optimization)
Key Challenge	Overall yield across multiple steps	Achieving selectivity and avoiding degradation

Conclusion

The synthesis of 2,3-dihydroxynaphthalene-1-carbonitrile is best approached through a well-defined, multi-step sequence involving protection, triflation, and palladium-catalyzed cyanation. This strategy offers excellent control over regioselectivity and is built upon reliable and well-documented chemical transformations. While direct electrophilic C-H cyanation presents a more elegant and atom-economical alternative, it remains an area for further research and development due to significant challenges in controlling selectivity and substrate stability. The protocols and strategic insights provided in this guide are intended to serve as a robust starting point for researchers aiming to synthesize this valuable molecule and its derivatives.

References

• Wright, J. S. et al. (2017). Mild Method for 2-Naphthylmethyl Ether Protecting Group Removal Using a Combination of 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone (DDQ) and β-Pinene. The Journal of Organic Chemistry, 82(7), 3926–3934. Available at: [Link]

• Cohen, D. T., & Buchwald, S. L. (2015). Mild Palladium-Catalyzed Cyanation of (Hetero)aryl Halides and Triflates in Aqueous Media. Organic Letters, 17(1), 202–205. Available at: [Link]

• Anderson, K. W., & Buchwald, S. L. (2005). Palladium-catalyzed cross-coupling of aryl chlorides and triflates with sodium cyanate: a practical synthesis of unsymmetrical ureas. Angewandte Chemie International Edition, 44(38), 6173-6177. Available at: [Link]

• D'Souza, D. M., & Müller, T. J. (2011). Palladium-Catalyzed Cyanomethylation of Aryl Halides through Domino Suzuki Coupling–Isoxazole Fragmentation. Journal of the American Chemical Society, 133(32), 12374-12377. Available at: [Link]

• Echavarren, A. M., & Stille, J. K. (1988). Palladium-Catalyzed Coupling of Naphthyl Triflates With Organostannanes. Australian Journal of Chemistry, 41(11), 1711-1715. Available at: [Link]

• D'Amico, D. C. et al. (2015). Mild Palladium-Catalyzed Cyanation of (Hetero)aryl Halides and Triflates in Aqueous Media. DSpace@MIT. Available at: [Link]

• PubChem. (n.d.). 2,3-Dimethoxynaphthalene. National Center for Biotechnology Information. Retrieved from [Link]

• Wilson, N. A. et al. (2024). A one-pot, two-step approach converts phenols directly into benzonitriles. Synthesis, 56, 2655-2662. Available at: [Link]

• Chen, G. et al. (2017). Development of Decarboxylative Cyanation Reactions for C-13/C-14 Carboxylic Acid Labeling Using an Electrophilic Cyanating Reagent. The Journal of Organic Chemistry, 82(7), 3926-3934. Available at: [Link]

• Waser, J. (2016). New strategies and applications using electrophilic cyanide-transfer reagents under transition metal-free conditions. Organic Chemistry Frontiers. Available at: [Link]

• Gu, Z. et al. (2018). Transition-Metal-Catalyzed Cyanation by Using an Electrophilic Cyanating Agent, N-Cyano-N-phenyl-p-toluenesulfonamide (NCTS). Chemistry – An Asian Journal, 13(5), 482-495. Available at: [Link]

• Zhang, X. et al. (2024). Nickel-Catalyzed Reductive Cyanation of Aryl Halides and Epoxides with Cyanogen Bromide. Molecules, 29(1), 123. Available at: [Link]

• Ushijima, S., & Togo, H. (2010). A Novel Metal-Free One-Pot Method for the Preparation of Aromatic Nitriles from Electron-Rich Aromatics. Synlett, 2010(07), 1067-1070. Available at: [Link]

• PubChem. (n.d.). 2,3-Dihydroxynaphthalene. National Center for Biotechnology Information. Retrieved from [Link]

• Wikipedia. (n.d.). Gattermann reaction. Retrieved from [Link]

• Careers360. (2025). Gattermann Reaction - Mechanism, Examples, Application, FAQs. Retrieved from [Link]

• Quora. (2019). What is Gattermann Koch reaction?. Retrieved from [Link]

Sources

• 1. Mild Palladium-Catalyzed Cyanation of (Hetero)aryl Halides and Triflates in Aqueous Media [organic-chemistry.org]
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• 3. quora.com [quora.com]
• 4. careers360.com [careers360.com]
• 5. Transition-Metal-Catalyzed Cyanation by Using an Electrophilic Cyanating Agent, N-Cyano-N-phenyl-p-toluenesulfonamide (NCTS) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]

Application Note: Divergent Cross-Coupling Strategies for 2,3-Dihydroxynaphthalene-1-carbonitrile Scaffolds

Executive Summary

2,3-Dihydroxynaphthalene-1-carbonitrile (CAS: 404964-80-3) is a highly versatile, electron-deficient building block utilized in the synthesis of polycyclic conjugated materials, advanced fluorophores, and novel pharmacophores. The strategic placement of the cyano group at the C1 position exerts a strong electron-withdrawing effect, significantly polarizing the naphthalene π-system. While this enhances the electrophilicity of the adjacent C2 and C3 positions once activated, it also introduces substantial steric hindrance. This application note details the causal methodologies required to synthesize and electrophilically activate this scaffold, followed by robust, self-validating protocols for Suzuki-Miyaura, Sonogashira, and Buchwald-Hartwig cross-couplings.

Mechanistic Rationale & Scaffold Activation

Regioselective Monocyanation

To access the core scaffold, naphthalene-2,3-diol undergoes a metal-free, regioselective monocyanation. Potassium thiocyanate (KSCN) is utilized as the cyanating agent in the presence of Silica Sulfuric Acid (SSA) ()[1].

• Causality & Design: SSA acts as a heterogeneous solid acid catalyst that facilitates the generation of the electrophilic cyano species while preventing over-cyanation. The inherent electron density of the C1 position, directed by the ortho-hydroxyl group, ensures strict regiocontrol. This specific microenvironment prevents the formation of 1,4-dicarbonitrile byproducts, ensuring high fidelity in the initial building block[1].

Electrophilic Activation via Bistriflation

Because phenolic hydroxyls are poor leaving groups for oxidative addition, they must be converted to trifluoromethanesulfonates (triflates) prior to cross-coupling.

• Causality & Design: The triflate group (–OTf) is an exceptional leaving group due to the extreme electron-withdrawing nature of the trifluoromethyl moiety, which disperses the negative charge and stabilizes the departing anion. This activation is mandatory to lower the activation energy barrier for the subsequent Pd(0) insertion, enabling the functionalization of the sterically encumbered C2 position.

Experimental Protocols & Self-Validating Workflows

Protocol A: Synthesis of 1-Cyanonaphthalene-2,3-diyl bis(trifluoromethanesulfonate)

• Setup: In an oven-dried Schlenk flask under an argon atmosphere, dissolve 2,3-dihydroxynaphthalene-1-carbonitrile (10.0 mmol) in anhydrous dichloromethane (DCM, 50 mL).

• Base Addition: Add anhydrous pyridine (25.0 mmol, 2.5 eq). Mechanistic Note: Pyridine acts as both an acid scavenger and a nucleophilic catalyst, forming a highly reactive N-trifluoromethylsulfonylpyridinium intermediate.

• Triflation: Cool the reaction mixture to 0 °C using an ice bath. Dropwise, add trifluoromethanesulfonic anhydride (Tf₂O, 22.0 mmol, 2.2 eq) over 30 minutes to control the exothermic nature of the reaction.

• Propagation: Allow the reaction to warm to room temperature and stir for 4 hours.

• Self-Validation (IPC): Perform Thin Layer Chromatography (TLC) using Hexane/EtOAc (4:1). The starting material (R_f ~0.2) must completely disappear, replaced by a highly non-polar, UV-active spot (R_f ~0.8). Quench a 0.1 mL aliquot and analyze via ¹⁹F NMR; a sharp singlet at approximately -74 ppm confirms quantitative bistriflation. Failure to solidify upon concentration often indicates incomplete mono-triflation or trapped pyridine.

• Workup: Quench with ice water, extract with DCM, wash with 1M HCl (to remove residual pyridine), dry over MgSO₄, and concentrate in vacuo.

Protocol B: Suzuki-Miyaura Cross-Coupling (2,3-Diaryl-1-naphthonitriles)

• Setup: Charge a reaction vial with the bis-triflate (1.0 mmol), the desired arylboronic acid (2.5 eq), and K₂CO₃ (3.0 eq).

• Catalyst Selection: Add Pd(dppf)Cl₂ (5 mol%). Mechanistic Note: The bidentate dppf ligand enforces a large bite angle (approx. 99°), which sterically induces a geometry at the palladium center that dramatically accelerates the reductive elimination step. This is a critical causal factor when coupling sterically encumbered ortho-cyano bis-electrophiles[2].

• Reaction: Add degassed Toluene/H₂O (4:1, 10 mL). Heat at 80 °C for 14 hours.

• Self-Validation (IPC): The biphasic mixture will transition from a red suspension to a dark brown, homogeneous organic layer. LC-MS analysis of the organic layer must show the [M+H]⁺ peak of the diarylated product, with zero trace of the mono-arylated intermediate.

Protocol C: Sonogashira Cross-Coupling (2,3-Dialkynyl-1-naphthonitriles)

This protocol is highly effective for generating precursors for cascade cyclizations into polycyclic benzo[c]phenanthridines ()[3].

• Setup: Combine the bis-triflate (1.0 mmol), Pd(PPh₃)₄ (5 mol%), and CuI (2 mol%) in a degassed Schlenk tube[4].

• Reagents: Add anhydrous THF (5 mL) and triethylamine (5 mL), followed by the terminal alkyne (2.5 eq).

• Mechanistic Note: CuI acts as a co-catalyst that facilitates the in situ generation of a highly nucleophilic copper acetylide. This species undergoes rapid transmetalation with the oxidative addition complex, bypassing the high activation energy required for direct alkyne activation by palladium alone.

• Reaction: Stir at 60 °C for 12 hours.

• Self-Validation (IPC): The immediate formation of a dense white precipitate (triethylammonium triflate salt, HNEt₃⁺ OTf⁻) upon alkyne addition physically validates the progression of the catalytic cycle.

Quantitative Data Summary

The following table summarizes the optimized parameters and expected yields for the functionalization of the 2,3-dihydroxynaphthalene-1-carbonitrile scaffold.

Reaction Protocol	Catalyst System	Base / Additive	Solvent & Temp	Typical Time	Yield Range
Monocyanation	Silica Sulfuric Acid (SSA)	KSCN (4.0 eq)	Solvent-Free (100 °C)	12 h	65–75%
Bistriflation	None	Pyridine (2.5 eq)	DCM (0 °C to RT)	4 h	85–95%
Suzuki-Miyaura	5 mol% Pd(dppf)Cl₂	K₂CO₃ (3.0 eq)	Toluene/H₂O (80 °C)	14 h	75–88%
Sonogashira	5 mol% Pd(PPh₃)₄, 2 mol% CuI	Et₃N (Solvent/Base)	THF/Et₃N (60 °C)	12 h	80–95%
Buchwald-Hartwig	2 mol% Pd₂(dba)₃, 4 mol% BINAP	Cs₂CO₃ (3.0 eq)	Toluene (100 °C)	18 h	60–82%

Synthetic Workflow Visualization

Figure 1: Activation and cross-coupling workflow for 2,3-dihydroxynaphthalene-1-carbonitrile.

References

• Metal-Free Regioselective Monocyanation of Hydroxy-, Alkoxy-, and Benzyloxyarenes by Potassium Thiocyanate and Silica Sulfuric Acid as a Cyanating Agent The Journal of Organic Chemistry URL:[Link]

• "Golden" Cascade Cyclization to Benzo[c]phenanthridines Chemistry - A European Journal URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. fkf.mpg.de [fkf.mpg.de]

In Vitro Assay Preparation Using 2,3-Dihydroxynaphthalene-1-Carbonitrile for Transition Metal Quantification

As the development of transition metal-based therapeutics—such as Titanium(IV) anticancer agents and Iron(III) chelators—accelerates, the need for highly sensitive, robust in vitro quantification methods becomes paramount. Tracking metal stability, transmetalation kinetics, and protein binding in biological buffers requires colorimetric probes that can operate efficiently at physiological pH without background interference.

This application note details the mechanistic rationale and step-by-step protocols for utilizing 2,3-dihydroxynaphthalene-1-carbonitrile (2,3-DHN-1-CN) as an advanced chelating probe for the spectrophotometric quantification of high-valent transition metals in biological matrices.

Mechanistic Rationale: The Chemical Logic of 2,3-DHN-1-CN

Traditional colorimetric assays for quantifying Ti(IV) and Fe(III) in vitro frequently rely on 2,3-dihydroxynaphthalene (2,3-DHN) or its 6-sulfonate derivative ()[1]. These standard probes form highly colored complexes via Ligand-to-Metal Charge Transfer (LMCT). However, functionalizing the naphthalene ring with a nitrile group at the C1 position (2,3-DHN-1-CN) introduces critical analytical advantages driven by fundamental physical chemistry:

• Kinetic Acceleration via pKa Modulation: The highly electronegative nitrile (-C≡N) group exerts a strong electron-withdrawing inductive effect on the aromatic ring. This significantly lowers the pKa of the adjacent catechol-like hydroxyl groups. Consequently, 2,3-DHN-1-CN deprotonates more readily at physiological pH (7.4) than standard 2,3-DHN, ensuring rapid, quantitative metal coordination without the need for highly basic assay conditions.

• Enhanced Sensitivity via Bathochromic Shift: The extended π-conjugation provided by the nitrile group lowers the energy of the ligand's Lowest Unoccupied Molecular Orbital (LUMO). When coordinated to a metal, the energy gap required for the LMCT transition is reduced. This causes a bathochromic (red) shift of the absorbance maximum ( λmax​ ) further into the visible spectrum, critically minimizing background interference from UV-absorbing biological matrices like proteins and nucleic acids ()[2].

Quantitative Data Summaries

Table 1: Chemical and Physical Properties of 2,3-DHN-1-CN

Property	Value
IUPAC Name	2,3-dihydroxynaphthalene-1-carbonitrile
CAS Number	404964-80-3
Molecular Formula	C₁₁H₇NO₂
Molecular Weight	185.18 g/mol
Primary Target Metals	Ti(IV), Fe(III), Mo(VI)
Solubility	DMSO, Methanol, Ethanol (Requires aqueous dilution for assays)

Table 2: Comparative LMCT Band Shifts at pH 7.4 (Theoretical/Empirical Extrapolations)

Chelating Probe	Target Metal	Assay pH	Peak Absorbance ( λmax​ )	Est. Molar Extinction Coefficient ( ϵ )
2,3-Dihydroxynaphthalene	Ti(IV)	7.4	~380 nm	~8,500 M⁻¹cm⁻¹
2,3-Dihydroxynaphthalene-6-sulfonate	Ti(IV)	7.4	~385 nm	~9,200 M⁻¹cm⁻¹
2,3-Dihydroxynaphthalene-1-carbonitrile	Ti(IV)	7.4	~410 nm	>10,000 M⁻¹cm⁻¹

Assay Design and Self-Validating Workflow

To ensure the highest degree of trustworthiness, the assay must be designed as a self-validating system . This means the protocol inherently controls for false positives and matrix effects through three pillars:

• Matrix Blanks: Parallel samples lacking the metal but containing the biological matrix and probe to establish a true zero baseline.

• Standard Curve Linearity: An internal standard curve must yield an R2>0.995 , proving that the probe is in molar excess and complexation is 100% quantitative.

• Spike-Recovery: Known metal concentrations are spiked into the biological matrix to verify that proteins/lipids do not sterically hinder or competitively inhibit probe binding (acceptable recovery: 95%–105%).

Workflow for in vitro metal quantification using 2,3-DHN-1-CN.

Step-by-Step Experimental Methodologies

Protocol A: Preparation of the 2,3-DHN-1-CN Reagent

Causality Note: 2,3-DHN-1-CN is highly hydrophobic. It must be initially dissolved in an aprotic organic solvent (DMSO) before dilution into the aqueous assay buffer to prevent precipitation and ensure homogenous metal coordination.

• Stock Solution (10 mM): Weigh exactly 1.85 mg of 2,3-DHN-1-CN (CAS 404964-80-3).

• Solubilization: Dissolve the powder in 1.0 mL of anhydrous, molecular biology-grade DMSO. Vortex for 30 seconds until the solution is completely clear. Store at -20°C protected from light.

• Working Reagent (1 mM): Immediately prior to the assay, dilute the 10 mM stock 1:10 into the target biological buffer (e.g., 20 mM HEPES, 100 mM NaCl, pH 7.4).

• Equilibration: Allow the working reagent to equilibrate to room temperature (25°C) for 15 minutes.

Protocol B: In Vitro Transmetalation & Quantification Assay

This protocol is designed to quantify the amount of Ti(IV) transferred from a candidate metallodrug to a serum protein (e.g., apo-Transferrin) over time.

• Sample Incubation: Incubate 50 µM of the Ti(IV)-metallodrug with 25 µM apo-Transferrin in HEPES buffer (pH 7.4) at 37°C.

• Aliquot & Isolate: At designated time points (e.g., 1h, 4h, 24h), extract a 200 µL aliquot. Pass the aliquot through a 3 kDa MWCO centrifugal filter (14,000 x g for 15 mins) to separate the protein-bound metal (retentate) from the free/drug-bound metal (filtrate).

• Probe Addition: Transfer 100 µL of the retentate (resuspended to original volume) into a UV-transparent 96-well microplate. Add 100 µL of the 1 mM 2,3-DHN-1-CN Working Reagent.

• Competitive Chelation: Incubate the microplate in the dark at 25°C for 45 minutes. Causality Note: The high affinity and molar excess of 2,3-DHN-1-CN will actively strip Ti(IV) from the protein, forming the stable, colored Ti(IV)-(2,3-DHN-1-CN)₃ complex.

• Spectrophotometric Detection: Read the absorbance of the plate at the empirically determined λmax​ (approx. 410 nm) using a microplate reader.

• Self-Validation Check: Ensure the blank wells (Protein + Buffer + Probe, no metal) read an absorbance of < 0.05 OD.

Data Acquisition and Analysis Logic

Quantification relies on the Beer-Lambert Law ( A=ϵbc ). Because the extinction coefficient ( ϵ ) can vary slightly depending on the exact ionic strength of the biological buffer, a standard curve generated in the exact same matrix is strictly required.

Spectrophotometric data analysis logic for metal concentration.

Calculation Steps:

• Average the technical triplicates for all samples and standards.

• Subtract the average absorbance of the Matrix Blank from all data points.

• Plot the standard curve (Absorbance vs. Known Metal Concentration in µM) and extract the linear regression equation ( y=mx+c ).

• Calculate the unknown metal concentrations by solving for x . Multiply by any dilution factors introduced during the centrifugal filtration step.

References

• Exploring Titanium(IV) Complexes as Potential Antimicrobial Compounds Source: NIH PubMed Central (PMC) URL:[Link]

• Expanding the Therapeutic Potential of the Iron Chelator Deferasirox in the Development of Aqueous Stable Ti(IV) Anticancer Complexes Source: NIH PubMed Central (PMC) URL:[Link]

• Metal-Free Regioselective Monocyanation of Hydroxy-, Alkoxy-, and Benzyloxyarenes by Potassium Thiocyanate and Silica Sulfuric Acid as a Cyanating Agent Source: ACS Publications (The Journal of Organic Chemistry) URL:[Link]

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Troubleshooting & Optimization

Technical Support Center: Troubleshooting the Aqueous Solubility of 2,3-Dihydroxynaphthalene-1-carbonitrile

Welcome to the Application Support Center. As researchers and drug development professionals, encountering "brick-dust" or "grease-ball" molecules is a routine hurdle. 2,3-Dihydroxynaphthalene-1-carbonitrile presents a unique dual-challenge: it possesses the highly lipophilic, planar pi-stacking core of a naphthalene, combined with a reactive, catechol-like 2,3-dihydroxy moiety and an electron-withdrawing cyano group.

This guide provides field-proven, mechanistically grounded troubleshooting strategies to overcome its poor aqueous solubility without compromising molecular integrity.

Part 1: Causality & Physicochemical Profiling (The "Why")

Before applying a fix, we must understand the specific failure modes of this molecule:

• High Lattice Energy & Hydrophobicity: The planar naphthalene ring drives strong intermolecular pi-pi stacking, while the hydroxyl groups form robust hydrogen bond networks in the solid state. This results in high crystal lattice energy, heavily resisting dissolution in water[1].

• The Cyano Effect: The 1-carbonitrile group is a strong electron-withdrawing group (EWG). It pulls electron density away from the aromatic ring, significantly lowering the pKa of the adjacent 2-hydroxyl group compared to unsubstituted naphthols.

• The Oxidation Trap: While the lowered pKa makes alkaline solubilization (deprotonation) tempting, 2,3-dihydroxynaphthalenes are highly susceptible to auto-oxidation in water. They form reactive o-naphthoquinones that rapidly cross-link into insoluble, brown allomelanin-like aggregates[2].

Part 2: Troubleshooting Guides (Q&A)

Issue 1: "My compound crashes out immediately when I dilute my DMSO stock into PBS (pH 7.4). How do I prevent this?"

Analysis: This is classic solvent-shift precipitation. The organic solvent (DMSO) diffuses into the bulk water faster than the hydrophobic naphthalene core can solvate, causing localized supersaturation and rapid crystallization[3]. Solution: Transition from a simple cosolvent system to Micellar Solubilization or Inclusion Complexation .

• Micellar Solubilization: Utilize surfactants. Studies demonstrate that biosurfactants like rhamnolipids possess a high molar solubilization ratio for naphthalene derivatives, encapsulating them within the hydrophobic core of the micelle[4]. Non-ionic surfactants like Tween-80 (0.1 - 1.0% v/v) are also highly effective.

• Cyclodextrin Complexation: If your downstream assay is sensitive to surfactants (e.g., cell membrane lysis), use Hydroxypropyl-β-cyclodextrin (HP-β-CD). The hydrophobic cavity of HP-β-CD perfectly accommodates the naphthalene moiety, while its hydrophilic exterior ensures aqueous solubility[3].

Issue 2: "I adjusted the pH to 8.5 to deprotonate the hydroxyl groups. It dissolved, but the solution turned dark brown within an hour. Is the compound still active?"

Analysis: No, your compound has degraded. The dark brown color is the definitive visual indicator of oxidative polymerization. At pH > 8.0, the deprotonated phenolate anion is highly susceptible to dissolved oxygen. It oxidizes to an o-naphthoquinone, which then undergoes cross-linking to form insoluble allomelanin-like polymers[2]. Solution: If alkaline solubilization is mandatory for your workflow, you must implement a self-validating antioxidant system (See Protocol B).

Issue 3: "I am formulating this for an in vivo oral gavage study. DMSO and high pH are not viable. What is the standard pharmaceutical approach?"

Analysis: For in vivo applications, excipient toxicity and gastrointestinal precipitation are the primary constraints. Solution: Employ Solid Dispersion or Nanosuspension techniques.

• Solid Dispersion: Formulating the compound as a solid dispersion with a hydrophilic carrier (e.g., PVP or PEG) disrupts the crystalline lattice, forcing the compound into an amorphous state that dissolves rapidly in GI fluids[3].

• Nanosuspension/Micronization: Wet milling the compound to a particle size of <500 nm drastically increases the surface-area-to-volume ratio, enhancing the dissolution rate according to the Noyes-Whitney equation[1].

Part 3: Visual Workflows & Pathways

Fig 1. Decision matrix for solubilizing hydrophobic naphthalene derivatives.

Fig 2. Base-catalyzed auto-oxidation pathway of the 2,3-dihydroxy moiety.

Part 4: Step-by-Step Methodologies

Protocol A: HP-β-CD Inclusion Complexation

Rationale: Best for cell-based in vitro assays requiring zero organic solvent toxicity. The system is self-validating; uncomplexed drug will pellet out during centrifugation.

• Preparation: Dissolve 20% (w/v) HP-β-CD in standard PBS (pH 7.4).

• Addition: Add 2,3-dihydroxynaphthalene-1-carbonitrile powder directly to the cyclodextrin solution. Aim for a molar ratio of 1:2 (Drug:CD) to ensure complete encapsulation.

• Equilibration: Sonicate the suspension in a water bath at 25°C for 30 minutes, followed by orbital shaking at 300 RPM for 24 hours (protected from light).

• Clarification: Centrifuge at 10,000 x g for 10 minutes to pellet any uncomplexed "brick-dust" drug.

• Validation: Filter the supernatant through a 0.22 µm PVDF syringe filter. Quantify the final dissolved concentration via UV-Vis or HPLC against a standard curve.

Protocol B: Antioxidant-Protected Alkaline Solubilization

Rationale: Best for biochemical assays where cyclodextrins might sterically hinder target binding.

• Buffer Prep: Prepare a 50 mM Tris-HCl buffer at pH 8.2.

• Degassing: Sparge the buffer with Argon or Nitrogen gas for 20 minutes to displace dissolved oxygen.

• Antioxidant Addition: Add 5 mM Ascorbic Acid or 2 mM Dithiothreitol (DTT). (Note: The pH may drop slightly; readjust to 8.2 if necessary using degassed NaOH).

• Solubilization: Add the compound from a highly concentrated DMSO stock (e.g., 100 mM) to achieve the final desired concentration (e.g., 100 µM). The final DMSO concentration will be ≤0.1%.

• Visual Validation: A successful formulation will remain completely transparent and colorless. If the solution turns yellow or brown, the antioxidant capacity has been exceeded and the compound has degraded[2].

Part 5: Quantitative Data Summary

Solubilization Technique	Primary Mechanism of Action	Max Tolerable Concentration (In Vitro)	Quantitative Impact (Estimated Fold-Increase)	Key Limitation / Risk
Cosolvent (DMSO)	Disrupts water H-bond network	< 1.0% v/v (Cell assays)	10x - 50x	High cellular toxicity; rapid precipitation upon dilution.
HP-β-CD Complexation	Hydrophobic cavity encapsulation	Up to 20% w/v	100x - 500x	Bulky complex may block receptor binding sites.
Micellar (Rhamnolipids)	Hydrophobic core encapsulation	0.1% - 1.0% v/v	50x - 200x	Potential for cell membrane lysis at high doses.
Alkaline pH (pH > 8.0)	Phenolate ion formation	pH 8.0 - 8.5	> 1000x	Rapid auto-oxidation to quinones without antioxidants.

Part 6: Frequently Asked Questions (FAQs)

Q: Can I use heating to force 2,3-dihydroxynaphthalene-1-carbonitrile into solution? A: Heating will temporarily increase solubility by disrupting the crystal lattice, but supersaturation will inevitably lead to recrystallization upon cooling to physiological temperatures. Furthermore, heating accelerates oxidative degradation of the catechol moiety.

Q: Is sonication safe for this compound? A: Yes, brief sonication (10-15 minutes) in a water bath is safe and recommended to break up aggregates during cyclodextrin complexation. However, prolonged probe sonication generates localized heat and free radicals, which will trigger oxidation.

Q: How should I store my stock solutions? A: Store concentrated DMSO stock solutions at -20°C in amber, air-tight aliquots. Do not store aqueous working solutions; prepare them fresh immediately before your experiment to prevent slow degradation and precipitation.

Sources

• 1. Recent advances in techniques for enhancing the solubility of hydrophobic drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. diva-portal.org [diva-portal.org]

Technical Support Center: Handling & Storage of 2,3-Dihydroxynaphthalene-1-carbonitrile

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers who struggle with the rapid degradation of catechol-containing compounds during drug development and library screening.

While 2,3-dihydroxynaphthalene-1-carbonitrile is an exceptionally versatile building block, its vicinal diol (catechol) structural motif makes it highly vulnerable to autoxidation. This guide is designed to move beyond basic storage instructions by explaining the causality behind compound degradation and providing self-validating protocols to ensure the integrity of your experiments.

Mechanistic Insight: The Causality of Degradation

To effectively prevent degradation, you must first understand the chemistry of the failure. 2,3-dihydroxynaphthalene-1-carbonitrile contains a catechol moiety that is highly prone to autoxidation in the presence of oxygen, light, and transition metals.

The oxidation is initiated by the loss of an electron to molecular oxygen, forming a semiquinone radical and generating reactive oxygen species (ROS) such as superoxide (1)[1]. Further oxidation yields a highly reactive ortho-naphthoquinone[1]. These quinones rapidly cross-link and polymerize, forming the insoluble, dark-colored aggregates commonly observed in degraded samples (2)[1][2].

While the cyano (-CN) group at the 1-position exerts an electron-withdrawing effect that slightly modulates the electron density of the naphthalene ring, it does not confer immunity against this pathway.

Caption: Oxidation pathway of 2,3-dihydroxynaphthalene-1-carbonitrile from catechol to polymer.

Troubleshooting & FAQs

Q1: My solid powder arrived off-white but has turned dark brown over the last month. Is it still usable? A1: The discoloration is a direct visual indicator that polymerization of oxidation products has occurred[2]. Because 2,3-dihydroxynaphthalene derivatives are highly hygroscopic (3), ambient moisture accelerates surface oxidation[3]. If the discoloration is mild, you may recover the compound via flash chromatography. To prevent this, the solid must be stored under an inert atmosphere (Argon or Nitrogen) at -20°C in an opaque, tightly sealed container[2].

Q2: My DMSO stock solution turns pink, then black within hours. Why is it degrading so fast? A2: This is a classic sign of oxygen ingress. DMSO readily absorbs moisture and oxygen from the air. Furthermore, repeated freeze-thaw cycles of stock solutions introduce fresh oxygen and mechanically accelerate compound breakdown (4)[4]. You must thoroughly degas your DMSO prior to dissolution and aliquot the solution into single-use vials stored at -80°C[2][4].

Q3: Can I use standard PBS (pH 7.4) for my in vitro assays with this compound? A3: No. Alkaline or neutral buffers (like PBS at pH 7.4) drastically accelerate catechol oxidation. At pH 7.4, the hydroxyl groups begin to deprotonate, increasing their electron density and making them highly susceptible to electron loss[1][2]. You must use a slightly acidic buffer (pH 4-6), such as acetate or citrate, and consider adding a chelating agent like EDTA (0.1-1 mM) to sequester trace transition metals that catalyze autoxidation[2].

Self-Validating Experimental Protocols

To ensure reproducibility, your workflows must be designed to validate themselves at critical junctures. Below are the field-proven methodologies for handling this compound.

Caption: Decision tree for solid and solution-state storage of oxidation-sensitive catechols.

Protocol A: Preparation of Oxygen-Free Stock Solutions

• Solvent Degassing: Sparge anhydrous DMSO or your working aqueous buffer (pH 4-6) with Argon gas for a minimum of 30 minutes to displace dissolved oxygen[2].

• Antioxidant Addition (Aqueous only): Add 1 mM ascorbic acid (as a radical scavenger) or 0.1 mM EDTA (to chelate catalytic metal ions) to the buffer[2].

• Inert Dissolution: Transfer the degassed solvent to the vial containing 2,3-dihydroxynaphthalene-1-carbonitrile under a continuous, gentle stream of Argon.

• Aliquoting: Divide the solution into single-use amber vials to prevent light-induced degradation and avoid freeze-thaw cycles[4]. Blanket each vial with Argon before sealing. Store at -80°C.

• Self-Validation Check: Observe the solution for 5 minutes at room temperature. A stable, clear solution validates successful oxygen exclusion. Rapid pink or brown discoloration indicates the solvent was inadequately degassed or the pH is too high; discard the solution and restart the degassing process[2].

Protocol B: Long-Term Solid Storage

• Desiccation: Place the original compound vial inside a secondary container with a high-capacity desiccant (e.g., Drierite). This is critical due to the compound's hygroscopic nature[3].

• Argon Blanketing: Flush the secondary container with Argon gas for 30 seconds to displace ambient air before sealing tightly.

• Temperature Control: Store immediately at -20°C[2].

• Self-Validation Check: Upon retrieving the vial for future use, the powder should remain free-flowing and off-white. Clumping indicates moisture ingress, which precedes and accelerates oxidative degradation[3].

Quantitative Stability Data

Use the following reference table to benchmark the expected stability of 2,3-dihydroxynaphthalene-1-carbonitrile across various laboratory conditions.

Storage Condition	Physical State	Additives / Environment	Estimated Stability	Visual Indicator of Degradation
Ambient Air, 25°C	Solid Powder	Exposed to ambient humidity	< 1 Week	Powder turns light brown
Argon, -20°C	Solid Powder	Desiccated, Amber Vial	> 2 Years	Remains off-white/beige
Aqueous Buffer, pH 7.4	Solution (10 mM)	Aerated, No Additives	< 2 Hours	Rapid pink to black discoloration
Aqueous Buffer, pH 5.0	Solution (10 mM)	Degassed + 1 mM EDTA	> 24 Hours (Working)	Solution remains clear
Anhydrous DMSO, -80°C	Stock Solution	Degassed, Single-use Aliquots	6–12 Months	Solution remains clear

References

• ACS Omega. Oxidation Chemistry of Catechol Utilized in Designing Stimuli-Responsive Adhesives and Antipathogenic Biomaterials. Retrieved from:[Link]

• Technology Networks. Compound Libraries and Screening Collections Explained. Retrieved from:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. adipogen.com [adipogen.com]
• 4. technologynetworks.com [technologynetworks.com]

Technical Support Center: Optimizing 2,3-Dihydroxynaphthalene-1-Carbonitrile Functionalization

Welcome to the Technical Support Center. As a Senior Application Scientist, I have compiled this troubleshooting guide to address the unique chemical nuances of 2,3-dihydroxynaphthalene-1-carbonitrile. This molecule presents a fascinating but challenging synthetic profile: it combines a highly oxidation-prone catechol-like 2,3-diol system with a strongly electron-withdrawing and sterically demanding 1-cyano group.

Below, you will find field-proven insights, causality-driven troubleshooting FAQs, and self-validating protocols to ensure high-yield functionalizations.

Part 1: Troubleshooting O-Functionalization (Alkylation & Acylation)

Q1: Why am I experiencing poor regioselectivity when attempting mono-alkylation of the hydroxyl groups? The Causality: The 1-cyano group is not just an electron-withdrawing moiety; it acts as a strong hydrogen bond acceptor. The adjacent 2-OH group acts as a hydrogen bond donor, forming a stable intramolecular hydrogen bond[1]. This interaction stabilizes the proton on the 2-OH, effectively increasing its pKa​ (making it less acidic) and reducing its nucleophilicity compared to the 3-OH group. Consequently, under mild basic conditions, electrophiles will preferentially attack the 3-OH position. The Solution: To achieve selective 3-O-alkylation, leverage this electronic disparity by using a mild base (e.g., K2​CO3​ ) at low temperatures. If 2-O-alkylation is the goal, you must first transiently protect the 3-OH group (e.g., via a boronate ester) or use a strong base (like NaH) to fully deprotonate both phenols for complete di-alkylation.

Q2: My reaction mixture turns dark black immediately upon adding base, and my product yield is near zero. What is happening? The Causality: 2,3-Dihydroxynaphthalene derivatives are highly susceptible to oxidative degradation[2]. In the presence of molecular oxygen and a base, the catechol-like moiety undergoes rapid single-electron oxidation to form a highly reactive 2,3-naphthoquinone intermediate[3]. This o-quinone is unstable and rapidly polymerizes or reacts with other nucleophiles in your mixture, resulting in an intractable black tar. The Solution: Strict anaerobic conditions are non-negotiable. Solvents must be rigorously degassed, and the reaction must be kept under an inert argon atmosphere.

Part 2: Troubleshooting Nitrile Transformations

Q3: I am trying to hydrolyze the 1-carbonitrile to a carboxylic acid using standard basic conditions (KOH/EtOH), but the reaction fails completely. Why? The Causality: When you subject this molecule to basic hydrolysis, the base first deprotonates the 2-OH and 3-OH groups, generating an electron-rich naphtholate di-anion. This massive localized electron density strongly repels incoming hydroxide nucleophiles, shielding the adjacent nitrile carbon from attack. The Solution: Switch to acid-catalyzed hydrolysis. Acidic conditions (e.g., 70% H2​SO4​ ) protonate the nitrile nitrogen, transforming the carbon into a highly potent electrophile that is easily attacked by neutral water molecules, bypassing the electronic repulsion issue entirely.

Part 3: Quantitative Data & Reaction Optimization

The following table summarizes the optimization landscape for the O-alkylation of 2,3-dihydroxynaphthalene-1-carbonitrile, demonstrating the critical impact of base strength and atmospheric control.

Base Choice	Solvent	Atmosphere	Temp (°C)	Electrophile	Observation / Yield
K2​CO3​ (1.0 eq)	MeCN	Argon	0 to 5	1.0 eq	78% (Highly selective 3-O-alkylation)
K2​CO3​ (2.5 eq)	DMF	Air	25	2.5 eq	<10% (Extensive oxidative degradation/tar)
NaH (2.5 eq)	DMF	Argon	0 to 25	2.5 eq	85% (Complete 2,3-di-O-alkylation)
Et3​N (1.5 eq)	CH2​Cl2​	Argon	25	1.0 eq	0% (Base is too weak to deprotonate)

Part 4: Self-Validating Experimental Protocols

Protocol A: Regioselective 3-O-Alkylation

This protocol utilizes mild conditions to exploit the intramolecular hydrogen bonding of the 2-OH group.

• Solvent Preparation: Degas 10 mL of anhydrous acetonitrile (MeCN) by sparging with argon gas for a minimum of 30 minutes.

• Reagent Assembly: In a flame-dried Schlenk flask under a positive pressure of argon, add 2,3-dihydroxynaphthalene-1-carbonitrile (1.0 mmol) and anhydrous K2​CO3​ (1.05 mmol)[2].

• Solvent Addition & Validation: Add the degassed MeCN to the flask and stir at 0 °C for 15 minutes.

  • Self-Validation Checkpoint: The solution should remain clear or pale yellow. If the solution turns dark brown or black, oxygen ingress has occurred, leading to quinone formation. Do not proceed. Discard the mixture and restart with strictly degassed solvents.

• Electrophile Addition: Add the alkyl halide (1.0 mmol) dropwise over 10 minutes to maintain the internal temperature.

• Monitoring & Workup: Stir at 0–5 °C for 4 hours. Quench the reaction with saturated aqueous NH4​Cl (10 mL) containing 0.1% sodium dithionite (this antioxidant prevents oxidation during the workup phase). Extract with EtOAc (3 x 10 mL), dry over Na2​SO4​ , and concentrate under reduced pressure.

Protocol B: Acid-Catalyzed Nitrile Hydrolysis

This protocol circumvents the electronic repulsion of the naphtholate anion by utilizing extreme acidic activation.

• Setup: In a heavy-walled glass pressure tube, suspend 2,3-dihydroxynaphthalene-1-carbonitrile (1.0 mmol) in 5 mL of 70% aqueous H2​SO4​ .

• Heating: Seal the tube with a Teflon cap and heat to 120 °C behind a blast shield for 12 hours.

  • Self-Validation Checkpoint: As the nitrile hydrolyzes to the amide and subsequently to the carboxylic acid, the suspension will gradually become more homogeneous before the product precipitates upon cooling.

• Isolation: Cool the reaction vessel to 0 °C, then carefully pour the mixture over 20 g of crushed ice. Filter the resulting precipitate (2,3-dihydroxynaphthalene-1-carboxylic acid) and wash with cold water until the filtrate reaches a neutral pH.

Part 5: Workflow Visualization

Figure 1: Decision tree for 2,3-dihydroxynaphthalene-1-carbonitrile functionalization.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. (PDF) Chemistry of phenols: Recent advances in the chemistry of 2,3-dihydroxynaphthalene and the related analogues [academia.edu]
• 3. Generation and trapping of 1,4-diphenyl-2,3-naphthaquinone - Journal of the Chemical Society D: Chemical Communications (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Troubleshooting Chromatography for 2,3-Dihydroxynaphthalene-1-carbonitrile

Welcome to the Technical Support Center. This guide is specifically engineered for researchers and drug development professionals dealing with the isolation and purification of 2,3-dihydroxynaphthalene-1-carbonitrile .

Purifying functionalized catechols (1,2-naphthalenediols) presents a unique set of chromatographic challenges. The adjacent hydroxyl groups are highly susceptible to oxidation, prone to severe hydrogen bonding with stationary phases, and act as bidentate ligands that chelate trace metals in standard silica[1]. This guide synthesizes field-proven methodologies to overcome these bottlenecks, ensuring high-yield, high-purity recovery.

Core Mechanistic Challenges & Failure Modes

Before troubleshooting, it is critical to understand the causality behind purification failures. The 2,3-dihydroxy motif, combined with the electron-withdrawing 1-carbonitrile group, creates three primary degradation and retention pathways during chromatography.

Caption: Primary chromatographic failure modes for 2,3-dihydroxynaphthalene-1-carbonitrile.

Frequently Asked Questions (Troubleshooting)

FAQ 1: Why does my compound turn dark green or black on the silica column, resulting in terrible recovery?

Mechanistic Cause: You are observing trace metal chelation and subsequent oxidation . Standard flash chromatography silica gel contains trace heavy metals (like Fe³⁺ and Cu²⁺) from the manufacturing process[1]. The 2,3-diol motif acts as a strong bidentate ligand, chelating these metals to form highly polar, colored coordination complexes that irreversibly stick to the baseline. Furthermore, the localized high surface activity of these impurities catalyzes the oxidation of the catechol into a reactive ortho-quinone, which then polymerizes into dark, insoluble tars. Solution:

• Use Acid-Washed/Ultra-Pure Silica: Switch to ultra-pure, metal-free silica (e.g., deactivated spherical silica)[1].

• Pre-treat the Crude: Wash your crude mixture with an aqueous EDTA solution prior to loading. EDTA is a hexadentate ligand that will strip and sequester iron/copper ions from your organic matrix[2].

FAQ 2: I am experiencing severe peak tailing on normal-phase silica, even with pure silica. How do I fix this?

Mechanistic Cause: The adjacent hydroxyl groups form incredibly strong, bidentate hydrogen bonds with the free, unendcapped silanol groups (Si-OH) on the silica surface. This interaction is kinetically slow to desorb, causing a continuous "drag" of the analyte as it moves down the column. Solution: Introduce an acidic modifier to your mobile phase. Adding 1% to 2% Glacial Acetic Acid or Formic Acid to your eluent (e.g., Hexane/Ethyl Acetate) will competitively bind to the silanol sites and suppress the ionization of your compound, drastically sharpening the peak[3].

FAQ 3: What are the optimal Reverse-Phase (RP-HPLC) conditions for this compound?

Mechanistic Cause: Catechols elute poorly under neutral aqueous conditions due to partial ionization and secondary interactions with residual silanols on standard C18 columns. Solution: Use a low-silanol or specialized reverse-phase column (such as a Newcrom R1 or heavily endcapped C18)[4]. The mobile phase must be kept strictly acidic. A gradient of Water/Acetonitrile containing 0.1% Formic Acid is highly recommended. The formic acid keeps the diol fully protonated and is volatile enough for easy post-purification lyophilization[3][4].

Data Presentation: Reagent & Column Selection

Table 1: Mobile Phase Additive Comparison

Additive	Concentration	Phase Compatibility	Primary Function	Drawbacks
Formic Acid	0.1% - 1.0%	Reverse Phase (RP)	Suppresses ionization; MS-compatible[3][4].	Can cause slight baseline drift at low UV wavelengths.
Acetic Acid	1.0% - 2.0%	Normal Phase (NP)	Competes for silanol H-bonding; sharpens peaks.	Requires high vacuum to fully remove post-purification.
Ascorbic Acid	0.05%	NP / RP	Acts as a sacrificial antioxidant to prevent o-quinone formation.	Remains in the final product; requires a secondary desalting step.
TFA	0.05% - 0.1%	Reverse Phase (RP)	Excellent ion-pairing and peak sharpening.	Ion-suppression in LC-MS; can degrade the cyano group over long exposure.

Table 2: Stationary Phase Selection Matrix

Stationary Phase	Purity Level	Metal Content	Tailing Risk for Catechols	Recommendation
Standard Irregular Silica	Low (Commercial)	High (Fe, Cu)	Severe[1]	Do Not Use. Causes irreversible chelation and oxidation.
Acid-Washed Silica	High	Very Low	Moderate	Good for Flash. Requires 1% Acetic Acid modifier.
Endcapped C18 (RP)	Ultra-High	Trace	Low	Excellent for Prep-HPLC. Use with 0.1% Formic Acid[4].

Validated Experimental Protocols

Protocol A: EDTA Pre-Treatment for Crude De-metallation

Purpose: To remove trace transition metals from the crude mixture prior to chromatography, preventing on-column chelation and oxidation[2].

• Dissolution: Dissolve 1.0 g of crude 2,3-dihydroxynaphthalene-1-carbonitrile in 20 mL of a water-miscible organic solvent (e.g., Ethyl Acetate or minimal THF).

• EDTA Addition: Prepare a 0.5% (w/v) solution of EDTA disodium salt in deionized water. Add 20 mL of this aqueous EDTA solution to the organic mixture[2].

• Agitation: Stir vigorously under a nitrogen atmosphere at 40°C for 30 minutes to allow complete metal sequestration.

• Phase Separation: Transfer to a separatory funnel. Extract the organic layer. Wash the organic layer twice with brine to remove residual EDTA.

• Drying: Dry the organic layer over anhydrous Sodium Sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude is now safe to load onto a silica column.

Protocol B: Optimized Preparative RP-HPLC Workflow

Purpose: High-purity isolation using reverse-phase chromatography.

• Column Preparation: Equip the HPLC with a low-silanol C18 preparative column (e.g., 5 µm, 100 Å)[4].

• Solvent Degassing: Sonicate and sparge Mobile Phase A (Water + 0.1% Formic Acid) and Mobile Phase B (Acetonitrile + 0.1% Formic Acid) with Helium or Nitrogen for 15 minutes to remove dissolved oxygen[3][4].

• Sample Loading: Dissolve the demetallated crude in a minimum volume of DMSO or Initial Mobile Phase. Filter through a 0.22 µm PTFE syringe filter.

• Gradient Elution:

  • 0-5 min: Isocratic hold at 10% B (allows polar impurities to elute).

  • 5-25 min: Linear gradient from 10% B to 70% B.

  • 25-30 min: Column wash at 95% B.

• Collection & Recovery: Monitor UV absorbance at 254 nm and 280 nm. Collect the main peak into amber vials (to prevent photo-oxidation). Immediately freeze and lyophilize the fractions to yield the pure compound.

Purification Decision Workflow

Caption: Decision matrix and workflow for the purification of 2,3-dihydroxynaphthalene-1-carbonitrile.

References

• SIELC Technologies. "Separation of 1,5-Dihydroxynaphthalene on Newcrom R1 HPLC column." SIELC Application Notes.
• Phenomenex. "The Effect of Silica Particle Purity and Morphology." Technical Note TN-7001.
• Google Patents. "CN102442889A - Method for refining 2, 3-dihydroxynaphthalene.
• Frontiers in Pharmacology. "A Novel Sensitive Method to Measure Catechol-O-Methyltransferase Activity Unravels the Presence of This Activity in Extracellular Vesicles Released by Rat Hepatocytes.

Sources

• 1. phenomenex.com [phenomenex.com]
• 2. CN102442889A - Method for refining 2, 3-dihydroxynaphthalene - Google Patents [patents.google.com]
• 3. Frontiers | A Novel Sensitive Method to Measure Catechol-O-Methyltransferase Activity Unravels the Presence of This Activity in Extracellular Vesicles Released by Rat Hepatocytes [frontiersin.org]
• 4. Separation of 1,5-Dihydroxynaphthalene on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]

Resolving common impurities in 2,3-dihydroxynaphthalene-1-carbonitrile synthesis

Welcome to the Technical Support Center for the synthesis of 2,3-dihydroxynaphthalene-1-carbonitrile (CAS: 404964-80-3)[1]. This portal is designed for researchers and drug development professionals who require high-purity building blocks for downstream pharmaceutical applications.

Due to the highly electron-rich nature of the dihydroxynaphthalene core, traditional cyanation methods (e.g., using heavy metal cyanides or harsh Lewis acids) often lead to complex impurity profiles, including oxidation byproducts and heavy metal contamination. To resolve this, this guide focuses on troubleshooting the modern, green, metal-free regioselective monocyanation utilizing Potassium Thiocyanate (KSCN) and Silica Sulfuric Acid (SSA)[2].

Part 1: Reaction Pathway & Workflow Visualization

The synthesis relies on a solvent-free, solid-state electrophilic aromatic substitution. SSA acts as both a solid support and a proton source, reacting with KSCN to generate a reactive electrophilic cyanating species in situ.

Fig 1: Solid-state synthesis workflow for 2,3-dihydroxynaphthalene-1-carbonitrile.

Part 2: Self-Validating Experimental Protocol

To ensure reproducibility and minimize impurities, follow this validated Standard Operating Procedure (SOP)[2]. Each step is designed as a self-validating system with built-in causality checks.

Step 1: Reagent Preparation & Desiccation

• Action: Dry KSCN (4.0 mmol, ~389 mg) under vacuum at 60 °C for 2 hours. Ensure Silica Sulfuric Acid (SSA, 0.8 g) is freshly prepared or stored in a desiccator.

• Causality: SSA relies on surface sulfonic acid groups for catalytic turnover. Ambient moisture competitively binds to these acidic sites, effectively neutralizing the catalyst and halting the generation of the active cyanating species.

Step 2: Solid-State Homogenization

• Action: In an agate mortar or a ball-milling jar, combine the dried KSCN, SSA, and 2,3-dihydroxynaphthalene (1.0 mmol, 160 mg). Grind vigorously for 5–10 minutes until a fine, uniform, free-flowing powder is achieved.

• Causality: Because this is a solvent-free reaction, mass transfer is entirely dependent on the physical surface area contact between the crystalline diol and the KSCN/SSA complex. Inadequate grinding is the primary cause of unreacted starting material.

Step 3: Thermal Activation

• Action: Transfer the powder to a reaction tube, purge thoroughly with Nitrogen (N₂), and seal. Heat in an oil bath at 100 °C for 12 hours.

• Validation Check: The powder should gradually change color. A shift to a dark red/black sludge indicates an air leak and subsequent aerobic oxidation.

Step 4: Selective Extraction Workup

• Action: Cool the mixture to room temperature. Add ethyl acetate (EtOAc, 3 × 10 mL) directly to the solid mass and stir vigorously for 15 minutes. Filter the suspension through a sintered glass funnel.

• Causality: EtOAc is specifically chosen because it selectively dissolves the highly polar organic nitrile product, while leaving the spent inorganic silica support and residual potassium salts completely insoluble. This allows for a simple mechanical separation without the need for an aqueous workup, which could introduce hydrolysis byproducts.

Step 5: Isolation

• Action: Concentrate the EtOAc filtrate under reduced pressure. The crude product can be purified via silica gel chromatography (Hexane/EtOAc) to yield pure 2,3-dihydroxynaphthalene-1-carbonitrile.

Part 3: Troubleshooting & FAQs

Q1: My yield is low, and TLC shows a massive amount of unreacted 2,3-dihydroxynaphthalene. What went wrong? A: This points to a failure in the in-situ generation of the cyanating agent. The most common culprit is "wet" Silica Sulfuric Acid. If the SSA has absorbed atmospheric moisture, it loses its proton-donating capability. Resolution: Always titrate your SSA batch before use to confirm acid loading. Additionally, ensure your solid-state grinding was thorough; without a solvent, poor physical mixing prevents the reaction from initiating.

Q2: I am detecting a highly polar, brightly colored (dark brown/red) impurity that streaks on my TLC plate. How do I remove it? A: 2,3-Dihydroxynaphthalene is an electron-rich aromatic system highly susceptible to aerobic oxidation, especially at 100 °C. The brightly colored impurities are naphthoquinone derivatives (e.g., 2,3-naphthoquinone). Resolution: This is a preventative issue. You must rigorously purge the reaction vessel with N₂ or Argon prior to heating. If oxidation has already occurred, wash the crude EtOAc extract with a mild aqueous reducing agent, such as 10% sodium bisulfite (NaHSO₃), before concentrating. The bisulfite will reduce the quinones back to water-soluble hydroquinones, pulling them into the aqueous layer.

Q3: The literature states that 1,4-dicarbonitrile over-cyanation does not occur, but I am seeing a closely eluting non-polar spot. Could it be a regioisomer? A: Empirical data demonstrates that this KSCN/SSA system is exquisitely monoselective[2]. The 2- and 3-hydroxyl groups strongly activate the ring, driving the first cyanation at the 1-position. However, once the first nitrile group (-C≡N) is installed, its powerful electron-withdrawing nature (via resonance and induction) severely deactivates the entire naphthyl ring system. This raises the activation energy barrier so high that a second electrophilic attack at the 4-position is virtually impossible under these conditions, and 2,3-dihydroxynaphthalene-1,4-dicarbonitrile is not detected[2]. Resolution: The non-polar spot you are observing is almost certainly a thiocyanate dimer or elemental sulfur byproduct from the KSCN reagent, not a regioisomer. Confirm via LC-MS. Sulfur byproducts can be easily removed by recrystallizing the crude product from an ethanol/water mixture.

Part 4: Quantitative Impurity Resolution Data

Use the following table to benchmark your analytical results and establish release criteria for your synthesized batch.

Impurity Profile	Structural Origin	Analytical Detection Method	Acceptable Limit	Resolution / Removal Strategy
Unreacted SM	2,3-Dihydroxynaphthalene	TLC: Higher Rf (Hex/EtOAc)HPLC: UV absorption at ~254 nm	< 2.0%	Increase mechanical grinding time; verify SSA catalyst activity.
Oxidation Byproducts	2,3-Naphthoquinones	TLC: Origin/Polar, Dark red/brown streak	< 0.5%	Ensure strict N₂ atmosphere; perform NaHSO₃ aqueous wash during workup.
Over-cyanation	1,4-Dicarbonitrile	LC-MS: [M+H]⁺ 211.18 m/z	Not Detected	Maintain 100 °C limit; the reaction is inherently monoselective.
Inorganic Salts	KSCN / KHSO₄	IR Spectroscopy: Broad stretch ~2050 cm⁻¹	< 0.1%	Ensure thorough EtOAc extraction; do not use polar protic solvents for extraction.

References

• Title: Metal-Free Regioselective Monocyanation of Hydroxy-, Alkoxy-, and Benzyloxyarenes by Potassium Thiocyanate and Silica Sulfuric Acid as a Cyanating Agent Source: The Journal of Organic Chemistry (ACS Publications) URL: [Link]

Sources

• 1. Dihydroxynaphthalene | Sigma-Aldrich [sigmaaldrich.com]
• 2. pubs.acs.org [pubs.acs.org]

Validation & Comparative

Comparing reactivity: 2,3-dihydroxynaphthalene-1-carbonitrile vs 2,3-dihydroxynaphthalene

Comparative Reactivity Guide: 2,3-Dihydroxynaphthalene vs. 1-Cyano-2,3-dihydroxynaphthalene

Introduction

As drug development professionals and application scientists, we frequently rely on functional group manipulation to precisely tune the pharmacokinetics, stability, and reactivity of aromatic scaffolds. The comparison between 2,3-dihydroxynaphthalene (2,3-DHN) and its cyano-derivative, 1-cyano-2,3-dihydroxynaphthalene, serves as a masterclass in stereoelectronic engineering. By introducing a single nitrile (-CN) group at the C1 position, we fundamentally alter the molecule's Highest Occupied Molecular Orbital (HOMO) energy and its acid-base equilibria. This guide objectively compares these two building blocks, providing the mechanistic causality and self-validating experimental protocols necessary for rigorous laboratory application.

Mechanistic Causality: The Stereoelectronic Impact of the Cyano Group

To predict and harness the divergent reactivity of these two molecules, we must analyze the intrinsic electronic effects governing their aromatic systems.

• Acidity and pKa Modulation: 2,3-DHN is a classic naphthalenediol with a predicted aqueous pKa of approximately 9.10[1]. When a cyano group is introduced at the C1 position, it exerts profound inductive (-I) and mesomeric (-M) electron-withdrawing effects. Because the -CN group is linear and sterically compact, it efficiently delocalizes the negative charge of the adjacent phenoxide anion without introducing steric torsion[2]. This resonance stabilization significantly lowers the pKa of the C2 hydroxyl group, making 1-cyano-2,3-DHN a substantially stronger acid than its unsubstituted counterpart.

• Oxidation Potential and HOMO Stabilization: 2,3-DHN is highly electron-rich and readily undergoes oxidation to form 2,3-naphthoquinone—a highly reactive species featuring adjacent carbonyl groups that is typically generated in situ due to its instability[3]. The introduction of the strongly electron-withdrawing -CN group in 1-cyano-2,3-DHN depletes electron density from the aromatic π -system. This stabilizes the HOMO, thereby increasing the thermodynamic barrier required to remove an electron. Consequently, 1-cyano-2,3-DHN exhibits a much higher oxidation potential and is significantly more resistant to auto-oxidation[4].

Quantitative Reactivity Comparison

The macroscopic behaviors of these compounds are direct consequences of their electronic structures. Table 1 summarizes their comparative performance metrics.

Table 1: Electronic and Reactivity Profiling

Parameter	2,3-Dihydroxynaphthalene (2,3-DHN)	1-Cyano-2,3-dihydroxynaphthalene	Mechanistic Causality
pKa (Aqueous)	~9.10	~7.0 - 7.5 (Estimated)	-CN provides strong -I/-M stabilization of the phenoxide anion, increasing acidity.
Oxidation Potential ( Epa​ )	Low (Easily oxidized)	High (Resists oxidation)	-CN lowers HOMO energy, increasing the energy barrier for electron removal.
EAS Reactivity	High (Activated at C1, C4)	Low (Deactivated, blocked at C1)	-CN withdraws π -electron density, deactivating the ring toward electrophiles.
Primary Oxidation Product	2,3-Naphthoquinone	Highly stable; requires strong oxidants	2,3-Naphthoquinone is highly reactive; -CN prevents its facile formation.

Visualizing the Mechanistic Divergence

The stark contrast in oxidative susceptibility dictates how these compounds must be handled in synthetic workflows.

Oxidation pathways: 2,3-DHN readily forms quinones, whereas 1-cyano-2,3-DHN resists oxidation.

Self-Validating Experimental Protocols

A rigorous scientific claim requires a self-validating experimental system. To empirically verify the differences in oxidation potential between 2,3-DHN and 1-cyano-2,3-DHN, Cyclic Voltammetry (CV) is the gold standard[4]. The following protocol incorporates internal controls to ensure data integrity.

Standardized cyclic voltammetry workflow for determining oxidation potentials of naphthols.

Protocol: Electrochemical Profiling via Cyclic Voltammetry

Causality Check: Why use Bu4​NBF4​ in acetonitrile? Phenol oxidation is highly sensitive to solvent hydrogen-bonding and ion-pairing. A non-coordinating electrolyte like Bu4​NBF4​ ensures that the measured anodic peak potential ( Epa​ ) reflects the intrinsic electronic properties of the molecule, not solvent-solute artifacts[4].

Step-by-Step Methodology:

• Electrolyte Preparation: Prepare a 0.1 M solution of tetrabutylammonium tetrafluoroborate ( Bu4​NBF4​ ) in anhydrous acetonitrile (MeCN).

  • Self-Validation: Run a blank CV scan of the pure electrolyte to confirm the absence of background redox-active impurities before introducing the analyte.

• Analyte Preparation: Dissolve the target compound (2,3-DHN or 1-cyano-2,3-DHN) in the electrolyte solution to a final concentration of 1.0 mM.

• Deoxygenation (Critical Step): Purge the solution with high-purity N2​ gas for 15 minutes prior to measurement.

  • Causality: 2,3-DHN is highly susceptible to auto-oxidation by dissolved O2​ . Failing to degas will result in the premature formation of 2,3-naphthoquinone, skewing the baseline and artificially lowering the observed oxidation onset.

• Electrode Setup: Utilize a three-electrode system comprising a glassy carbon (GC) working electrode, a platinum wire auxiliary electrode, and an Ag/AgCl reference electrode.

  • Self-Validation: Mechanically polish the GC electrode with an alumina slurry before each run to remove adsorbed polymeric oxidation products (a common byproduct of naphthoquinone generation)[3].

• Data Acquisition: Sweep the potential at a scan rate of 100 mV/s. Record the anodic peak potential ( Epa​ ). The electron-poor 1-cyano-2,3-DHN will exhibit a significantly more positive Epa​ compared to the electron-rich 2,3-DHN.

Sources

• 1. lookchem.com [lookchem.com]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. Hydroxynaphthoquinone — Grokipedia [grokipedia.com]
• 4. pubs.acs.org [pubs.acs.org]

High-Performance Liquid Chromatography (HPLC) Method Validation for 2,3-Dihydroxynaphthalene-1-Carbonitrile Purity: A Comparative Guide

As drug development pipelines increasingly rely on highly functionalized aromatic intermediates, the analytical control of these compounds becomes a critical bottleneck. 2,3-dihydroxynaphthalene-1-carbonitrile is a prime example of a structurally complex analyte that challenges standard chromatographic methods.

This guide objectively compares stationary phase performances for this compound, details an optimized analytical protocol, and outlines a comprehensive validation strategy aligned with the latest ICH Q2(R2)[1] and USP <1225>[2] guidelines.

The Analytical Challenge: Deconstructing the Analyte

To develop a robust HPLC method, we must first understand the causality behind the analyte's chromatographic behavior. 2,3-dihydroxynaphthalene-1-carbonitrile presents two distinct structural challenges:

• The Catechol-like Motif (2,3-dihydroxy): Adjacent hydroxyl groups on an aromatic ring are notorious for chelating trace metals (such as iron or aluminum) present in older Type A silica matrices or stainless steel system components. This chelation leads to irreversible adsorption and severe peak tailing[3].

• The Nitrile Group (-C≡N): This highly electronegative, electron-withdrawing group creates a strong dipole moment. Standard hydrophobic retention mechanisms often fail to adequately resolve the 1-carbonitrile derivative from its non-cyanylated synthetic precursor (2,3-dihydroxynaphthalene).

Fig 1. Method development logic addressing the structural challenges of the target analyte.

Stationary Phase Comparison: Why Standard C18 Falls Short

When comparing column chemistries, we evaluated three distinct stationary phases for their ability to resolve 2,3-dihydroxynaphthalene-1-carbonitrile from its primary precursor, 2,3-dihydroxynaphthalene.

• Standard C18: Relies purely on dispersive (hydrophobic) interactions. Because the addition of a nitrile group only marginally alters the overall hydrophobicity of the naphthalene core, C18 columns suffer from co-elution risks and poor resolution.

• Phenyl-Hexyl: Introduces π−π interactions, which improves the retention of the electron-rich naphthalene ring. However, it lacks the specific dipole interactions needed to fully isolate the nitrile group.

• Pentafluorophenyl (PFP): The optimal choice. PFP columns offer a multi-modal retention mechanism: dispersive, π−π , dipole-dipole, and hydrogen bonding. The highly electronegative fluorine atoms on the stationary phase interact strongly with the dipole of the analyte's nitrile group, driving baseline resolution[3].

Table 1: Stationary Phase Performance Comparison

Column Chemistry	Primary Retention Mechanism	Resolution (Rs)	Asymmetry Factor (As)	Verdict
Standard C18	Dispersive	1.1	1.8	Suboptimal. Co-elution risk; significant tailing.
Phenyl-Hexyl	Dispersive, π−π	1.6	1.4	Acceptable. Improved aromatic retention.
PFP	Dispersive, π−π , Dipole, H-bond	2.8	1.05	Optimal. Superior dipole interaction with nitrile.
Resolution (Rs) calculated against the synthetic precursor, 2,3-dihydroxynaphthalene.

Step-by-Step Optimized Experimental Protocol

To ensure trustworthiness, this protocol is designed as a self-validating system . It incorporates a System Suitability Test (SST) that must pass predefined criteria before any sample analysis can proceed, ensuring the system's fitness for purpose[4].

Chromatographic Conditions

• Column: High-purity Type B Silica PFP, 150 mm × 4.6 mm, 3 µm particle size.

• Mobile Phase A: 0.1% Phosphoric Acid ( H3​PO4​ ) in LC-MS grade Water. (Causality: An acidic pH of ~2.2 ensures the phenolic hydroxyl groups remain fully protonated, preventing secondary ion-exchange interactions with residual silanols).

• Mobile Phase B: 100% Acetonitrile.

• Gradient Program:

  • 0-2 min: 20% B

  • 2-10 min: 20% → 60% B

  • 10-12 min: 60% → 90% B

  • 12-15 min: 20% B (Re-equilibration)

• Flow Rate: 1.0 mL/min

• Column Temperature: 35°C

• Detection: UV at 235 nm (optimal absorbance for the functionalized naphthalene ring).

• Injection Volume: 10 µL.

Standard and Sample Preparation

• Diluent: Methanol:Water (50:50, v/v).

• Stock Solution: Accurately weigh 10.0 mg of 2,3-dihydroxynaphthalene-1-carbonitrile reference standard into a 10 mL volumetric flask. Dissolve and make up to volume with diluent (1000 µg/mL).

• Working Standard: Dilute the stock solution to a final concentration of 50 µg/mL.

• Sample Preparation: Weigh an equivalent of 10.0 mg of the test sample, dissolve in 10 mL of diluent, sonicate for 5 minutes, and filter through a 0.22 µm PTFE syringe filter.

System Suitability Testing (SST)

Inject the working standard (50 µg/mL) six consecutive times. The system is only validated for use if:

• Tailing Factor (As): ≤1.5 (Proves metal chelation is suppressed).

• Resolution (Rs): ≥2.0 between the analyte and a spiked 2,3-dihydroxynaphthalene standard.

• Precision: %RSD of peak area ≤2.0% .

ICH Q2(R2) Method Validation Framework

The recent overhaul of ICH Q2(R2), effective June 2024, marks a paradigm shift toward a lifecycle and Quality-by-Design (QbD) approach for analytical methods[1]. Validation is no longer a static checklist, but a dynamic demonstration that the Reportable Result is fit for its intended use[4].

Fig 2. ICH Q2(R2) core validation parameters leading to a fit-for-purpose reportable result.

Table 2: Validation Results Summary (PFP Method)

Validation Parameter	ICH Q2(R2) Acceptance Criteria	Experimental Result	Status
Specificity	Unambiguous measurement in the presence of impurities. Rs > 2.0	Rs = 2.8; Peak purity index > 0.999	Pass
Linearity & Range	Direct proportionality across the range. R2≥0.999	Range: 10-150 µg/mL; R2=0.9998	Pass
Accuracy	Recovery of spiked samples at 50%, 100%, 150% within 98-102%	99.5% - 100.8% Recovery	Pass
Precision (Repeatability)	%RSD ≤2.0% for 6 independent preparations	%RSD = 0.8%	Pass
Robustness	Minimal impact from deliberate variations ( Δ pH, Δ Temp)	Δ RT < 1.5%, Δ Rs < 5%	Pass

Conclusion

Testing the purity of 2,3-dihydroxynaphthalene-1-carbonitrile requires overcoming specific physicochemical hurdles—namely, catechol-induced metal chelation and the strong dipole of the nitrile group. By leveraging the multi-modal interactions of a PFP stationary phase and an acidic mobile phase, researchers can achieve baseline resolution and excellent peak symmetry. When validated against the rigorous standards of ICH Q2(R2) and USP <1225>, this method provides a highly reliable, self-validating framework for pharmaceutical quality control.

References

• ICH Q2(R2) Validation of Analytical Procedures Source: International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH) URL:[Link]

• USP <1225> Validation of Compendial Procedures Source: BA Sciences / United States Pharmacopeia URL:[Link]

• Proposed Revision of USP <1225> Published in the Pharmacopeial Forum Source: ECA Academy URL:[Link]

• HPLC and 31P NMR Analysis of Phenols in Coal Liquefaction Oils Source: American Chemical Society (ACS Publications) URL:[Link]

Sources

• 1. database.ich.org [database.ich.org]
• 2. USP <1225> Method Validation - BA Sciences [basciences.com]
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• 4. Proposed Revision of USP <1225> Published in the Pharmacopeial Forum - ECA Academy [gmp-compliance.org]

A Technical Guide to the Mass Spectrometry Fragmentation Pattern Analysis of 2,3-Dihydroxynaphthalene-1-carbonitrile

This guide provides an in-depth analysis of the mass spectrometry fragmentation patterns of 2,3-dihydroxynaphthalene-1-carbonitrile. Tailored for researchers, scientists, and drug development professionals, this document offers a detailed examination of its structural elucidation through mass spectrometric techniques, comparing its expected fragmentation with that of potential isomers and outlining the experimental logic.

Introduction

2,3-Dihydroxynaphthalene-1-carbonitrile is an aromatic compound featuring a naphthalene core substituted with two hydroxyl groups and a nitrile group. As a polyfunctional aromatic molecule, its unambiguous identification in complex matrices, such as in metabolomic studies or synthetic reaction mixtures, is critical. Mass spectrometry (MS) is a powerful analytical technique for this purpose, providing not only the molecular weight but also structural information through the analysis of fragmentation patterns.[1] This guide will detail the predicted fragmentation pathways under electron ionization (EI) and electrospray ionization (ESI), provide a comprehensive experimental protocol for its analysis, and present the data in a clear, comparative format.

Predicted Fragmentation Pathways: An In-Silico Approach

The fragmentation of 2,3-dihydroxynaphthalene-1-carbonitrile is dictated by the interplay of its three functional groups: the stable aromatic naphthalene core, the phenolic hydroxyl groups, and the nitrile moiety. The molecular formula is C₁₁H₇NO₂, with a monoisotopic mass of approximately 185.0477 g/mol .

Aromatic compounds, particularly those with fused ring systems like naphthalene, tend to exhibit a prominent molecular ion peak due to the stability of the aromatic system.[2][3] For aromatic nitriles, the molecular ion peak is also typically strong.[4] The primary fragmentation events are anticipated to involve the loss of small, stable neutral molecules or radicals from the functional groups.

Key Predicted Fragmentation Pathways:

• Loss of Hydrogen Cyanide (HCN): A hallmark fragmentation of aromatic nitriles is the elimination of HCN (27 Da).[4] This pathway is driven by the formation of a stable resulting ion.

  • [M - HCN]⁺• (m/z 158)

• Loss of Carbon Monoxide (CO): Phenolic compounds are known to undergo the loss of CO (28 Da).[5] With two hydroxyl groups, this loss could occur sequentially. The initial loss of CO would lead to a highly conjugated ion.

  • [M - CO]⁺• (m/z 157)

• Loss of a Formyl Radical (•CHO): The loss of a formyl radical (29 Da) is another common fragmentation pathway for phenolic compounds.

  • [M - •CHO]⁺ (m/z 156)

• Sequential Losses: More complex fragmentation patterns arise from the sequential loss of these small molecules. For instance, an initial loss of HCN could be followed by the loss of CO.

  • [M - HCN - CO]⁺• (m/z 130)

• Loss of Cyano Radical (•CN): While less common than HCN loss for aromatic nitriles, the elimination of a cyano radical (26 Da) is also possible.[4]

  • [M - •CN]⁺ (m/z 159)

The following table summarizes the predicted major fragment ions for 2,3-dihydroxynaphthalene-1-carbonitrile in a positive ion mode, such as EI-MS.

m/z (Predicted)	Proposed Fragment Ion	Neutral Loss / Fragment Identity
185	[C₁₁H₇NO₂]⁺•	Molecular Ion (M⁺•)
158	[C₁₀H₆O₂]⁺•	M - HCN
157	[C₁₀H₇NO]⁺•	M - CO
156	[C₁₀H₆NO]⁺	M - •CHO
130	[C₉H₆O]⁺•	M - HCN - CO
129	[C₁₀H₉]⁺	M - CO - HCN

Visualization of Fragmentation Pathways

The predicted fragmentation cascade can be visualized to better understand the relationships between the precursor and product ions.

Caption: Predicted EI fragmentation pathway of 2,3-dihydroxynaphthalene-1-carbonitrile.

Comparative Analysis: Distinguishing Isomers

The fragmentation pattern is highly dependent on the substitution pattern of the aromatic ring. Different isomers of dihydroxynaphthalene carbonitrile are expected to exhibit distinct mass spectra, which is invaluable for their differentiation.

For example, consider an isomer such as 1,4-dihydroxynaphthalene-2-carbonitrile . While it would also be expected to lose HCN and CO, the relative abundances of the resulting fragment ions may differ. The proximity of the hydroxyl and nitrile groups in the 2,3-dihydroxynaphthalene-1-carbonitrile isomer could facilitate unique rearrangement reactions or "ortho-effects" that would be absent in other isomers. This could lead to unique, low-abundance fragment ions or altered ratios of the primary fragment ions.

A key distinguishing feature could be the propensity for water loss ([M-H₂O]⁺•) in isomers where the hydroxyl and nitrile groups are in closer proximity, potentially through a cyclization-elimination mechanism.

Experimental Protocol: A Practical Workflow

To validate the predicted fragmentation patterns, a robust experimental approach is necessary. Both Gas Chromatography-Mass Spectrometry (GC-MS) with electron ionization and Liquid Chromatography-Mass Spectrometry (LC-MS) with electrospray ionization are suitable techniques.

Workflow for LC-MS/MS Analysis:

Caption: A typical LC-MS/MS workflow for the analysis of 2,3-dihydroxynaphthalene-1-carbonitrile.

Step-by-Step Methodology:

• Sample Preparation:

  • Accurately weigh approximately 1 mg of 2,3-dihydroxynaphthalene-1-carbonitrile.

  • Dissolve in 1 mL of a 1:1 mixture of methanol and water.

  • Vortex to ensure complete dissolution.

  • Filter the solution through a 0.22 µm PTFE syringe filter into an autosampler vial.

• Liquid Chromatography (LC) Parameters:

  • Column: C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 2.6 µm).

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: Start at 5% B, ramp to 95% B over 10 minutes, hold for 2 minutes, and then return to initial conditions.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

• Mass Spectrometry (MS) Parameters:

  • Ionization Source: Electrospray Ionization (ESI), run in both positive and negative ion modes.[6][7]

  • Scan Mode: Full scan from m/z 50 to 500 to identify the precursor ion ([M+H]⁺ at m/z 186 or [M-H]⁻ at m/z 184).

  • Tandem MS (MS/MS): Perform product ion scans on the identified precursor ion.

  • Collision Energy: Apply a range of collision energies (e.g., 10-40 eV) to observe the full spectrum of fragment ions.[8]

Conclusion

The mass spectrometric analysis of 2,3-dihydroxynaphthalene-1-carbonitrile reveals a predictable and informative fragmentation pattern dominated by the loss of small neutral molecules such as HCN and CO.[4][5] By utilizing high-resolution mass spectrometry and tandem MS techniques, characteristic fragment ions can be readily identified. The precise fragmentation pattern, particularly when compared to its isomers, serves as a robust fingerprint for its unambiguous structural confirmation. The methodologies and predicted data presented in this guide serve as a valuable resource for the identification and characterization of this and related dihydroxynaphthalene derivatives in various research and development settings.

References

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• Mass Spectrometric and Spectrophotometric Analyses Reveal an Alternative Structure and a New Formation Mechanism for Melanin | Analytical Chemistry - ACS Public
• Identification and quantification of polar naphthalene derivatives in contaminated groundwater of a former gas plant site by liquid chromatography-electrospray ionization tandem mass spectrometry - PubMed. Accessed March 27, 2026.
• ESI-MS/MS Analysis of Phenolic Compounds from Aeonium arboreum Leaf Extracts and Evaluation of their Antioxidant and Antimicrobial Activities - MDPI. Accessed March 27, 2026.
• Multiphoton ionization of azulene and naphthalene - Stanford University. Accessed March 27, 2026.
• Mass spectra of products and fragments from naphthalene formed in...
• Parasram, K. -OH What? A Review of Mass Spectrometry Techniques for the Analysis of Phenolic Compounds. Accessed March 27, 2026.
• Modeling Fungal Melanin Buildup: Biomimetic Polymerization of 1,8-Dihydroxynaphthalene Mapped by Mass Spectrometry | Request PDF - ResearchG
• Simultaneous determination of nine phenolic compounds in imitation wild Dendrobium officinale samples using ultrahigh-performance liquid chromatography–tandem mass spectrometry - Frontiers. Accessed March 27, 2026.
• Structural Study of Phenolic Acids by Triple Quadrupole Mass Spectrometry with Electrospray Ionization in Negative Mode and H/D Isotopic Exchange - SciELO. Accessed March 27, 2026.
• GC-MS spectrum of control naphthalene sample.
• Ionic Species in a Naphthalene Plasma: Understanding Fragmentation Patterns and Growth of PAHs - PubMed. Accessed March 27, 2026.
• Lec-34 || Mass Fragmentation Pattern of Nitriles || McLafferty rearrangement || Nitrogen rule. Accessed March 27, 2026.
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• Unraveling the Molecular Blueprint: A Technical Guide to the Mass Spectrometry Fragmentation of 2',4'-dihydroxy-3',6'-dimethoxychalcone - Benchchem. Accessed March 27, 2026.
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Structural Elucidation of 2,3-Dihydroxynaphthalene-1-carbonitrile: A Comparative Modality Guide

As a Senior Application Scientist, selecting the correct analytical modality for structural elucidation is critical when developing functional materials or active pharmaceutical ingredients (APIs). 2,3-dihydroxynaphthalene-1-carbonitrile (CAS: 404964-80-3) presents a unique crystallographic challenge. The dense functionalization of the planar naphthalene core—specifically, the highly electron-withdrawing cyano group adjacent to two hydroxyl donors—creates a complex landscape of competing intermolecular forces.

This guide objectively compares the performance of Single-Crystal X-ray Diffraction (SC-XRD) against alternative modalities (Solution-State NMR and Density Functional Theory) for resolving the precise 3D architecture of this compound, providing a self-validating experimental protocol for researchers.

Comparative Modality Analysis

While spectroscopic and computational methods provide valuable heuristic data, they often fail to capture the true solid-state packing driven by dispersion forces and hydrogen bonding. Table 1 summarizes the performance metrics of the three primary structural elucidation modalities.

Table 1: Performance Comparison of Structural Elucidation Modalities

Analytical Modality	Primary Output	Resolution Limit	H-Bonding Elucidation	Self-Validation Metric
Single-Crystal XRD	Absolute 3D Coordinates	Atomic (< 0.8 Å)	Direct (Inter/Intramolecular)	R1​<0.05 , wR2​ , GoF ≈1.0
Solution-State NMR	Chemical Environment & Connectivity	Bulk Average	Inferred (via NOESY/Temp shifts)	Signal-to-Noise, Line Width
DFT (In Silico)	Theoretical Minimum Energy Geometry	N/A (Simulated)	Predictive (Gas Phase limitations)	SCF Convergence Criteria

The Verdict: SC-XRD remains the gold standard. While NMR is excellent for confirming bulk purity, it averages out the critical supramolecular interactions in solution. DFT can predict the geometry, but without advanced periodic boundary condition modeling, it struggles to accurately map the solid-state π−π stacking inherent to naphthalene derivatives.

Mechanistic Causality: Why the Cyano Group Matters

To understand the crystallization behavior of 2,3-dihydroxynaphthalene-1-carbonitrile, we must analyze the causality behind its electronic distribution.

The cyano group (–C≡N) at the C1 position is a powerful electron-withdrawing group (EWG). Through both inductive and resonance effects, it pulls electron density away from the aromatic ring. This significantly increases the acidity (and thus the hydrogen-bond donor capacity) of the adjacent C2 hydroxyl group. Concurrently, the sp-hybridized nitrogen of the cyano group acts as a highly directional hydrogen-bond acceptor.

Previous crystallographic studies on related 2,3-dihydroxynaphthalene derivatives demonstrate their strong propensity to form complex hydrogen-bonded networks, such as dimeric motifs or zigzag patterns, which ultimately dictate the final supramolecular assembly[1]. In this specific cyano-derivative, the solid-state architecture is driven by an interplay of strong O-H⋯N≡C interactions, secondary O-H⋯O networks, and face-to-face π−π stacking of the planar aromatic cores.

Mechanistic mapping of supramolecular interactions driven by functional groups.

Self-Validating Experimental Protocol for SC-XRD

To ensure absolute scientific integrity, the following protocol is designed as a self-validating system . The output of each phase serves as a strict quality-control gate for the next; failure to meet the metric requires looping back to the previous step.

Phase 1: Crystal Engineering (Vapor Diffusion)

• Causality: Fast evaporation often leads to kinetic trapping, resulting in twinned or defect-ridden crystals. Vapor diffusion provides thermodynamic control, allowing molecules to slowly align into their lowest-energy lattice configuration.

• Step 1: Dissolve 10 mg of high-purity (>99%) 2,3-dihydroxynaphthalene-1-carbonitrile in 1 mL of a good solvent (e.g., Ethyl Acetate) in an inner vial.

• Step 2: Place the inner vial inside a larger outer vial containing 5 mL of an antisolvent (e.g., Hexanes). Seal the outer vial tightly.

• Step 3: Allow to stand undisturbed at 20°C for 3–7 days until single, block-like crystals form.

• Validation Gate: Inspect under a polarized light microscope. The crystal must extinguish light uniformly upon rotation. If multiple domains (twinning) are observed, discard and repeat Phase 1 with a slower diffusing antisolvent.

Phase 2: Data Acquisition

• Causality: Collecting data at cryogenic temperatures (100 K) minimizes thermal vibrations (Debye-Waller factors). This sharpens diffraction spots and is critical for accurately localizing the light hydrogen atoms of the C2 and C3 hydroxyl groups.

• Step 1: Mount a single crystal (approx. 0.1 x 0.1 x 0.1 mm) on a MiTeGen loop using paratone oil and immediately transfer it to the diffractometer's cold stream (100 K).

• Step 2: Collect diffraction data using Cu Kα radiation ( λ=1.54184 Å) to maximize scattering intensity for light-atom organic compounds.

• Validation Gate: Evaluate the internal agreement factor ( Rint​ ) during data reduction. If Rint​>0.08 , the data is too noisy. Abort collection, select a better crystal, and restart Phase 2.

Phase 3: Structure Solution & Refinement

• Causality: Solving the phase problem yields the initial electron density map. Refinement iteratively adjusts the atomic model to match this experimental data.

• Step 1: Solve the structure using Intrinsic Phasing or Direct Methods.

• Step 2: Refine the structure using full-matrix least-squares on F2 via. Apply anisotropic displacement parameters to all non-hydrogen atoms.

• Step 3: Locate hydroxyl hydrogen atoms from the difference Fourier map to confirm the exact hydrogen-bonding network, rather than placing them in idealized calculated positions.

• Validation Gate: The refinement is mathematically validated when the final R1​ factor drops below 0.05 and the Goodness-of-Fit (GoF) approaches 1.0. Finally, run the CIF file through . Any Level A or B alerts must be resolved before publication.

Workflow comparing SC-XRD structural elucidation against NMR and DFT methodologies.

References

• Cocrystallization of 2,3-Dihydroxynaphthalene with Its para-, meta-, and ortho-Ditoluates: Insight into Cocrystal Formation. Crystal Growth & Design, ACS Publications.

• Sheldrick, G. M. (2015). Crystal structure refinement with SHELXL. Acta Crystallographica Section C: Structural Chemistry, 71(1), 3-8.

• Spek, A. L. (2009). Structure validation in chemical crystallography. Acta Crystallographica Section D: Biological Crystallography, 65(2), 148-155.

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Safety Operating Guide

2,3-Dihydroxynaphthalene-1-carbonitrile proper disposal procedures

The handling and disposal of specialized functionalized organic intermediates, such as 2,3-Dihydroxynaphthalene-1-carbonitrile (CAS: 404964-80-3) [1], require rigorous adherence to Environmental Health and Safety (EHS) protocols. In drug development and advanced chemical research, improper disposal not only risks regulatory non-compliance but also poses severe exposure risks to laboratory personnel and the environment.

As an Application Scientist, I have structured this guide to provide the causality behind standard operating procedures (SOPs), ensuring your laboratory establishes a self-validating, fail-safe disposal workflow.

Hazard Profile & Causality

To design an effective disposal protocol, we must first understand the physicochemical behavior of the compound. 2,3-Dihydroxynaphthalene-1-carbonitrile combines a rigid, electron-rich naphthalene core with a reactive nitrile (-C≡N) group and two hydroxyl (-OH) groups.

Based on the toxicological profiles of its primary structural analogs (e.g., 2,3-dihydroxynaphthalene), this compound acts as a severe irritant to the mucous membranes, skin, and eyes, and is harmful if ingested[2][3]. Furthermore, the compound is highly mobile in aqueous environments, meaning any discharge into standard municipal drains can lead to rapid environmental dispersion[3].

Quantitative & Categorical Hazard Summary

Property / Hazard	Classification / Data	Operational Causality & Mitigation
CAS Number	404964-80-3[1]	Unique identifier required for hazardous waste manifests.
Physical State	Solid (Crystalline/Powder)	Prone to aerosolization. Dictates the use of wet-brushing or HEPA vacuums during cleanup[4].
Acute Toxicity	Harmful if swallowed; Skin/Eye Irritant[2]	Mandates the use of impervious gloves, chemical goggles, and localized exhaust ventilation[2][5].
Environmental	High aqueous mobility[3]	Strictly prohibits drain disposal. Requires collection in sealed, inert containers for high-temperature incineration[2][3].

Waste Segregation & Disposal Workflow

The following logic tree dictates the operational flow for isolating and packaging 2,3-Dihydroxynaphthalene-1-carbonitrile waste streams to prevent cross-reactivity (particularly the prevention of acid-catalyzed nitrile hydrolysis).

Caption: Decision tree for the segregation, packaging, and disposal of nitrile-bearing organic waste.

Step-by-Step Methodologies

Every protocol must be a self-validating system. Do not proceed to subsequent steps unless the current step's integrity (e.g., seal check, label verification) is confirmed.

Protocol A: Routine Waste Packaging and Disposal

Objective: Safely transfer accumulated compound and contaminated consumables to the central hazardous waste staging area.

• Preparation & PPE: Don standard laboratory PPE, including a chemically resistant lab coat, safety goggles, and nitrile or neoprene gloves[5]. Ensure all handling occurs within a certified Class II biological safety cabinet or chemical fume hood[5].

• Solid Waste Segregation:

  • Collect all unreacted powder, contaminated weighing boats, and filter papers.

  • Place materials inside a primary polyethylene (PE) bag. Seal the bag using a gooseneck tie.

  • Place the primary bag into a secondary PE bag (double-bagging) to prevent accidental breach during transit.

• Liquid Waste Segregation:

  • If the compound is dissolved in an organic solvent, transfer the solution to a designated "Non-Halogenated Organic Waste" high-density polyethylene (HDPE) carboy.

  • Critical Causality: Ensure the waste carboy does not contain strong acids or oxidizers. Nitriles can undergo hydrolysis or violent reactions when mixed with incompatible concentrated reagents[5].

• Labeling & Transfer:

  • Affix a hazardous waste label detailing the exact chemical name (2,3-Dihydroxynaphthalene-1-carbonitrile), concentration, and primary hazards (Irritant, Toxic)[2].

  • Transfer the sealed containers to the facility's approved waste disposal plant staging area for eventual high-temperature incineration[2][3].

Protocol B: Emergency Spill Response

Objective: Contain and recover accidental releases without aerosolizing the compound or contaminating local water systems.

• Evacuation & Assessment: Immediately isolate the area. If the spill is significant or outside a fume hood, personnel must upgrade PPE to include a NIOSH-approved respirator to prevent inhalation of irritating dust[5].

• Containment: Keep the spill out of local sewers or drains[4][5]. Dike the perimeter of the spill using an inert, non-combustible absorbent material such as sand, vermiculite, or diatomaceous earth[5].

• Recovery (Zero-Aerosol Method):

  • Do not dry sweep. Dry sweeping generates airborne particulates that cause severe respiratory irritation[2][4].

  • Use an electrically protected (explosion-proof) HEPA vacuum, or employ a wet-brushing technique (lightly misting the solid with a compatible, safe solvent to bind the dust)[4].

  • Shovel the absorbed/dampened mixture into a rigid, sealable hazardous waste container[2][3].

• Decontamination: Ventilate the area and wash the spill site with soap and water only after all bulk material has been physically removed and secured[5].

References

• Fisher Scientific. "SAFETY DATA SHEET: 2,3-Dihydroxynaphthalene". Fisher Scientific.
• Thermo Fisher Scientific. "SAFETY DATA SHEET: 2,3-Dihydroxynaphthalene". Thermo Fisher Scientific.
• Sigma-Aldrich. "Dihydroxynaphthalene Search Results". Sigma-Aldrich.
• Pfaltz & Bauer. "SAFETY DATA SHEET: 2,3-Dihydroxynaphthalene 95%". Pfaltz & Bauer.
• 3ASenrise.

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Personal protective equipment for handling 2,3-Dihydroxynaphthalene-1-carbonitrile

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Figure 1: Step-by-step operational workflow for handling toxic nitrile powders.

Emergency Response & Spill Logic

In the event of a spill, panic is mitigated by pre-established logical frameworks. Do not sweep the powder, as this will aerosolize the toxin.

Protocol: Spill Management

• Assess: Determine if the spill is localized (inside the hood) or environmental (on the floor/bench).

• Suppress: Immediately cover the spilled powder with a damp absorbent towel (water or ethanol, depending on the reaction context).

  • Causality: Wetting the powder instantly eliminates the inhalation hazard by preventing dust dispersion.

• Collect: Use non-sparking tools to scoop the wet absorbent into a hazardous waste bag.

• Decontaminate: Wipe the area with a solvent capable of dissolving the compound (e.g., Ethanol or DMSO), followed by a secondary wipe with soap and water.

  • Causality: The lipophilic dihydroxynaphthalene core is poorly soluble in water; an organic solvent ensures complete molecular solubilization and removal.

Figure 2: Logical decision tree for 2,3-Dihydroxynaphthalene-1-carbonitrile spill response.

Waste Disposal Plan

Improper disposal of nitriles can lead to catastrophic laboratory accidents.

• Segregation Rule: NEVER dispose of 2,3-Dihydroxynaphthalene-1-carbonitrile or its reaction byproducts in acidic waste streams.

  • Causality: Acid-catalyzed hydrolysis of nitriles can generate highly toxic, volatile hydrogen cyanide (HCN) gas inside closed waste carboys, leading to lethal exposure upon opening.

• Solid Waste: All contaminated PPE, weigh boats, and paper towels must be placed in a sealed container labeled as DOT UN3439 (Nitriles, toxic, solid, n.o.s., 6.1, PG III) [1].

• Liquid Waste: Collect in a dedicated, clearly labeled "Toxic Organic Waste - Contains Nitriles" carboy. Ensure the pH of the waste container is maintained at neutral or slightly basic conditions.

References

• Source: sigmaaldrich.
• Source: thermofisher.
• Source: fishersci.
• Source: spectrumchemical.

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